1,3-Diiodo-2-methylpropane

• CAS: 17616-44-3

Core Science & Biosynthesis

The Unseen Workhorse: A Technical Guide to 1,3-Diiodo-2-methylpropane for the Synthetic Chemist

Introduction: A Bifunctional Building Block with Untapped Potential

In the vast landscape of organic synthesis, the strategic value of bifunctional building blocks cannot be overstated. These molecules, armed with two reactive centers, serve as versatile linchpins in the assembly of complex molecular architectures. Among these, 1,3-Diiodo-2-methylpropane (CAS No. 17616-44-3) emerges as a molecule of significant, yet underexplored, potential. Its structure, featuring two primary alkyl iodides flanking a central methyl-substituted carbon, presents a unique platform for the construction of a variety of cyclic and acyclic systems. This guide aims to provide an in-depth technical overview of 1,3-Diiodo-2-methylpropane, from its fundamental properties and synthesis to its anticipated reactivity and prospective applications, particularly in the realm of drug discovery and development.

This document is structured to provide not just procedural information, but also the underlying chemical logic, empowering researchers to harness the full synthetic utility of this compound.

Physicochemical and Structural Characteristics

1,3-Diiodo-2-methylpropane is a dense, likely liquid, organoiodide. A summary of its key computed and reported properties is provided in Table 1. The molecule's structure, with its two iodine atoms, makes it a valuable C4 building block.

Property	Value	Source
CAS Number	17616-44-3	PubChem[1]
Molecular Formula	C₄H₈I₂	PubChem[1]
Molecular Weight	309.92 g/mol	PubChem[1]
IUPAC Name	1,3-diiodo-2-methylpropane	PubChem[1]
SMILES	CC(CI)CI	PubChem[1]
InChI	InChI=1S/C4H8I2/c1-4(2-5)3-6/h4H,2-3H2,1H3	PubChem[1]
Computed XLogP3-AA	3.6	PubChem[1]
Hydrogen Bond Donors	0	PubChem[1]
Hydrogen Bond Acceptors	0	PubChem[1]

Strategic Synthesis of 1,3-Diiodo-2-methylpropane

Proposed Synthetic Workflow

A robust and widely applicable method for this type of transformation is a two-step sequence involving an initial conversion of the diol to a dibromide followed by a Finkelstein reaction.

Caption: Proposed two-step synthesis of 1,3-Diiodo-2-methylpropane.

Step 1: Dibromination of 2-Methyl-1,3-propanediol (Representative Protocol)

The conversion of the diol to the corresponding dibromide is a crucial first step. While several reagents can accomplish this, the Appel reaction offers a mild and effective option.[2][3]

Protocol: Appel Reaction for Dibromination

• Preparation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add 2-methyl-1,3-propanediol (1.0 eq) and triphenylphosphine (2.2 eq) in anhydrous dichloromethane (DCM).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Slowly add a solution of carbon tetrabromide (2.2 eq) in anhydrous DCM to the stirred mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, filter the reaction mixture to remove the precipitated triphenylphosphine oxide. Wash the filtrate with saturated aqueous sodium bicarbonate solution, followed by brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude 1,3-dibromo-2-methylpropane can be purified by vacuum distillation or column chromatography.

Causality: The Appel reaction proceeds via the formation of a phosphonium salt from triphenylphosphine and carbon tetrabromide. The alcohol then attacks the phosphorus atom, forming an alkoxyphosphonium salt, which is a good leaving group. Subsequent Sₙ2 attack by the bromide ion yields the alkyl bromide.[2][3] Using a slight excess of the reagents ensures complete conversion of the diol.

Step 2: Finkelstein Reaction for Di-iodination (Representative Protocol)

The Finkelstein reaction is a classic and highly efficient method for converting alkyl chlorides or bromides to alkyl iodides.[1]

Protocol: Double Finkelstein Reaction

• Preparation: In a round-bottom flask, dissolve the crude 1,3-dibromo-2-methylpropane (1.0 eq) in acetone.

• Reagent Addition: Add a significant excess of sodium iodide (2.5-3.0 eq).

• Reaction: Heat the mixture to reflux and maintain for 12-24 hours. The reaction is driven to completion by the precipitation of sodium bromide, which is insoluble in acetone.

• Work-up: After cooling to room temperature, filter the reaction mixture to remove the precipitated sodium bromide.

• Purification: Evaporate the acetone under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., diethyl ether or DCM), wash with water and then with a dilute solution of sodium thiosulfate to remove any residual iodine, and finally with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield 1,3-diiodo-2-methylpropane. Further purification can be achieved by vacuum distillation.

Causality: The reaction is an equilibrium process. By using acetone as the solvent, the less soluble sodium bromide or chloride precipitates, driving the equilibrium towards the formation of the alkyl iodide according to Le Chatelier's principle.

Chemical Reactivity and Mechanistic Insights

The synthetic utility of 1,3-Diiodo-2-methylpropane stems from the presence of two primary iodide moieties. Iodine is an excellent leaving group, making the terminal carbons highly susceptible to nucleophilic attack. This bifunctionality opens up a range of synthetic possibilities.

Nucleophilic Substitution Reactions

As a 1,3-dielectrophile, 1,3-Diiodo-2-methylpropane can react with a variety of nucleophiles in a double Sₙ2 fashion to introduce new functional groups.

Caption: General scheme for disubstitution reactions of 1,3-Diiodo-2-methylpropane.

This allows for the introduction of two identical or, through a stepwise approach, two different functionalities, leading to the synthesis of complex acyclic molecules.

Intramolecular and Intermolecular Cyclization Reactions

A particularly valuable application of 1,3-dihaloalkanes is in the construction of cyclic systems. 1,3-Diiodo-2-methylpropane is an ideal precursor for the synthesis of substituted cyclobutane rings through intramolecular cyclization with a suitable C1 nucleophile or for the formation of larger rings via reaction with a C2 or larger dinucleophile.

Potential Applications in Research and Drug Development

The unique structural features of 1,3-Diiodo-2-methylpropane make it a promising, yet underutilized, building block in medicinal chemistry.

A Scaffold for 3D Molecular Architectures

Modern drug discovery places a strong emphasis on the synthesis of molecules with three-dimensional complexity to improve binding affinity and selectivity for biological targets. The 2-methylpropane backbone of this molecule provides a non-planar scaffold that can be elaborated into more complex 3D structures.

Precursor to Bioisosteres and Novel Ring Systems

The ability to form cyclobutane rings is of particular interest, as the cyclobutane motif is a common bioisostere for phenyl rings and can impart favorable physicochemical properties to drug candidates. Furthermore, reaction with various dinucleophiles can lead to the synthesis of a diverse range of heterocyclic systems, which are foundational to a vast number of pharmaceuticals.

Spectroscopic Characterization (Predicted)

Predicted ¹H NMR Spectrum:

• CH₃ group: A doublet due to coupling with the adjacent methine proton.

• CH₂I groups: Due to the molecule's symmetry, the two methylene groups are chemically equivalent. They would likely appear as a doublet due to coupling with the methine proton.

• CH group: A multiplet resulting from coupling with the protons of the methyl and methylene groups.

Predicted ¹³C NMR Spectrum:

• Three distinct signals are expected due to the symmetry of the molecule:

  • One signal for the methyl carbon.

  • One signal for the two equivalent methylene carbons (CH₂I).

  • One signal for the methine carbon (CH).

Safety and Handling

1,3-Diiodo-2-methylpropane is classified as a hazardous substance.[1]

• GHS Hazard Statements:

  • H312: Harmful in contact with skin.

  • H319: Causes serious eye irritation.

• Precautionary Measures:

  • Wear protective gloves, protective clothing, and eye/face protection.

  • Avoid breathing dust, fumes, gas, mist, vapors, or spray.

  • Wash skin thoroughly after handling.

  • In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • If on skin, wash with plenty of water.

It is imperative to handle this compound in a well-ventilated fume hood and to take all necessary precautions to avoid skin and eye contact.

Conclusion

1,3-Diiodo-2-methylpropane represents a versatile and valuable building block for organic synthesis, particularly for applications in medicinal chemistry where the construction of complex, three-dimensional molecules is paramount. While its full potential remains to be unlocked, the synthetic pathways and reactivity patterns outlined in this guide provide a solid foundation for its utilization in the synthesis of novel compounds. It is our hope that this technical guide will inspire further research into the chemistry of this promising molecule and facilitate its application in the development of the next generation of therapeutics.

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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 1,3-Diiodo-2-methylpropane

This guide provides a comprehensive analysis of the theoretical ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 1,3-diiodo-2-methylpropane. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the principles behind spectral interpretation and offers a robust framework for the structural characterization of halogenated organic molecules.

Introduction: The Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool in the arsenal of the modern chemist for the unambiguous determination of molecular structure. Its ability to probe the magnetic properties of atomic nuclei within a molecule provides a detailed map of the chemical environment, connectivity, and stereochemistry of the constituent atoms. For a molecule such as 1,3-diiodo-2-methylpropane (C₄H₈I₂), NMR spectroscopy is indispensable for verifying its synthesis and purity. The presence of two heavy iodine atoms significantly influences the electronic environment of the neighboring protons and carbons, leading to characteristic chemical shifts that are the focus of this guide.

Predicted ¹H NMR Spectrum of 1,3-Diiodo-2-methylpropane

The ¹H NMR spectrum provides information about the different types of protons in a molecule based on their chemical environment.[1] Protons in different electronic environments will resonate at different frequencies, resulting in distinct signals.[1] The molecular structure of 1,3-diiodo-2-methylpropane suggests the presence of three distinct proton environments.

Molecular Structure and Proton Environments:

Caption: Molecular structure of 1,3-diiodo-2-methylpropane highlighting the three distinct proton environments (Hₐ, Hᵦ, H꜀).

Analysis of Predicted ¹H NMR Signals:

Proton Environment	Predicted Chemical Shift (δ, ppm)	Integration	Predicted Multiplicity	Coupling to
Hₐ (-CH₂I)	~3.2 - 3.4	4H	Doublet (d)	Hᵦ
Hᵦ (-CH-)	~2.0 - 2.3	1H	Nonet or multiplet	Hₐ, H꜀
H꜀ (-CH₃)	~1.0 - 1.2	3H	Doublet (d)	Hᵦ

Rationale for Predictions:

• Chemical Shift: The protons on carbons attached to the electronegative iodine atoms (Hₐ) are deshielded and thus shifted downfield.[2][3] Protons on carbons adjacent to a halogen typically appear in the 2.5–4.0 ppm range.[4] The methine proton (Hᵦ) is adjacent to three other carbons, and the methyl protons (H꜀) are in a typical alkyl environment, hence their more upfield positions.

• Integration: The integrated area under each signal is proportional to the number of protons giving rise to that signal.[5] Therefore, we expect a ratio of 4:1:3 for the Hₐ, Hᵦ, and H꜀ signals, respectively.[5]

• Multiplicity (Spin-Spin Splitting): The multiplicity of a signal is determined by the number of adjacent non-equivalent protons according to the n+1 rule.[6]

  • The two equivalent -CH₂I groups (Hₐ) are adjacent to the single methine proton (Hᵦ), so their signal will be split into a doublet (1+1=2).

  • The methine proton (Hᵦ) is coupled to the four protons of the two methylene groups and the three protons of the methyl group. This would theoretically result in a complex multiplet, potentially a nonet if the coupling constants are similar.

  • The methyl protons (H꜀) are adjacent to the single methine proton (Hᵦ), resulting in a doublet (1+1=2).

Predicted ¹³C NMR Spectrum of 1,3-Diiodo-2-methylpropane

The ¹³C NMR spectrum provides information about the different carbon environments in a molecule. Due to the symmetry of 1,3-diiodo-2-methylpropane, we expect to see three distinct signals in the proton-decoupled ¹³C NMR spectrum.

Molecular Structure and Carbon Environments:

Caption: Carbon skeleton of 1,3-diiodo-2-methylpropane showing the three unique carbon environments (C¹, C², and C⁴). Note C¹ and C³ are equivalent.

Analysis of Predicted ¹³C NMR Signals:

Carbon Environment	Predicted Chemical Shift (δ, ppm)
C¹/C³ (-CH₂I)	~10 - 20
C² (-CH-)	~30 - 40
C⁴ (-CH₃)	~20 - 25

Rationale for Predictions:

• Chemical Shift: The carbon atoms directly bonded to the iodine atoms (C¹/C³) will experience a significant upfield shift due to the "heavy atom effect" of iodine, despite iodine's electronegativity. This is a known phenomenon for heavier halogens. The methine carbon (C²) and the methyl carbon (C⁴) will appear in the typical aliphatic region. For comparison, in the isomeric 1-iodo-2-methylpropane, the CH₂I carbon appears at a low chemical shift.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra of 1,3-diiodo-2-methylpropane, the following experimental procedure is recommended:

Workflow for NMR Sample Preparation and Data Acquisition:

Caption: A generalized workflow for the preparation and NMR analysis of 1,3-diiodo-2-methylpropane.

Instrumentation and Solvents:

• Spectrometer: A 300 MHz or higher field NMR spectrometer is recommended for good signal dispersion.

• Solvent: Deuterated chloroform (CDCl₃) is a common and suitable solvent for non-polar to moderately polar organic compounds.[7][8]

• Internal Standard: Tetramethylsilane (TMS) is the standard reference compound for both ¹H and ¹³C NMR, with its signal set to 0.0 ppm.[5]

Conclusion

The predicted ¹H and ¹³C NMR spectra of 1,3-diiodo-2-methylpropane are expected to show three distinct signals for each nucleus, consistent with the molecule's symmetry. The chemical shifts, integration ratios, and splitting patterns provide a detailed fingerprint for the structural confirmation of this compound. The provided experimental protocol outlines a reliable method for obtaining high-quality NMR data for this and similar molecules. This guide serves as a valuable resource for researchers in the field of synthetic chemistry and drug development, enabling them to confidently interpret the NMR spectra of halogenated alkanes.

References

• Doc Brown's Chemistry. (n.d.). and explaining 13C NMR spectrum of 1-iodo-2-methylpropane. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). on the 1H NMR spectrum of 1-iodo-2-methylpropane. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). low/high resolution 1H proton nmr spectrum of 2-methylpropane C4H10 (CH3)3CH analysis interpretation of chemical shifts ppm spin spin line splitting H-1 isobutane 1-H nmr explaining spin-spin coupling for line splitting. Retrieved from [Link]

• PubChem. (n.d.). 1,3-Diiodo-2-methylpropane. Retrieved from [Link]

• Chemistry Steps. (n.d.). NMR Number of Signals and Equivalent Protons. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). 1H proton nmr spectrum of propene C3H6 CH3CH=CH2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 propene 1-H nmr explaining spin-spin coupling for line splitting. Retrieved from [Link]

• University of Calgary. (n.d.). Alkyl Halides. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, December 10). Chemical Shift In NMR Spectroscopy. Retrieved from [Link]

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• 6. low/high resolution 1H proton nmr spectrum of 2-methylpropane C4H10 (CH3)3CH analysis interpretation of chemical shifts ppm spin spin line splitting H-1 isobutane 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
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An In-depth Technical Guide to the Isomers of Diiodomethylpropane for Advanced Organic Synthesis

Abstract

This technical guide provides a comprehensive analysis of the key structural isomers of diiodomethylpropane: 1,1-diiodo-2-methylpropane, 1,2-diiodo-2-methylpropane, and 1,3-diiodo-2-methylpropane. Designed for researchers, medicinal chemists, and professionals in drug development, this document delves into the synthesis, purification, spectroscopic characterization, and unique reactivity profiles of each isomer. By elucidating the causal relationships behind their distinct chemical behaviors—from the inherent instability of vicinal diiodides to the synthetic utility of geminal and 1,3-diiodoalkanes—this guide serves as a critical resource for leveraging these versatile building blocks in the strategic design and synthesis of complex molecular architectures and active pharmaceutical ingredients (APIs).

Introduction: The Strategic Importance of Iodinated Alkanes in Synthesis

Organic molecules containing one or more iodine atoms are pivotal intermediates in modern synthetic chemistry. The carbon-iodine bond, being the weakest of the carbon-halogen bonds, is readily cleaved, making iodoalkanes highly reactive and versatile synthons. They are excellent substrates for a wide array of transformations, including nucleophilic substitutions (such as the Finkelstein reaction), eliminations, and the formation of organometallic reagents (e.g., Grignard and organolithium reagents).[1] In the context of drug discovery and development, the introduction of an iodo-group can be a strategic step in the synthesis of complex scaffolds, enabling key bond formations that would otherwise be challenging.[2]

The diiodomethylpropane isomers, with the molecular formula C4H8I2, offer a fascinating case study in how the relative positioning of two iodine atoms on a simple branched alkane backbone dramatically influences the molecule's stability, reactivity, and synthetic potential. This guide will explore the distinct properties of the geminal (1,1-), vicinal (1,2-), and 1,3-disubstituted isomers, providing both theoretical understanding and practical protocols for their application.

Isomers of Diiodomethylpropane: A Comparative Overview

The three primary isomers of diiodomethylpropane each present a unique set of chemical characteristics dictated by the proximity and location of the two iodine atoms.

Isomer	Classification	IUPAC Name	CAS Number	Molecular Weight ( g/mol )
I	gem-diiodide	1,1-Diiodo-2-methylpropane	10250-55-2	309.92
II	vic-diiodide	1,2-Diiodo-2-methylpropane	54092834	309.92
III	1,3-diiodide	1,3-Diiodo-2-methylpropane	17616-44-3	309.92

The Workhorse: 1,3-Diiodo-2-methylpropane

This isomer is arguably the most stable and synthetically versatile of the three. The separation of the two iodine atoms by a central carbon minimizes steric hindrance and unfavorable electronic interactions, rendering it a stable, isolable liquid.

Molecular Structure

dot digraph "1_3_Diiodo_2_methylpropane" { graph [rankdir="LR", splines=true, overlap=false, bgcolor="#F1F3F4"]; node [shape=circle, style=filled, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} dot Figure 1: Structure of 1,3-Diiodo-2-methylpropane.

Synthesis and Purification

The most common and efficient route to 1,3-diiodo-2-methylpropane is through a halogen exchange reaction, specifically the Finkelstein reaction, starting from its more readily available dibromo precursor.

3.2.1. Synthesis of Precursor: 1,3-Dibromo-2-methylpropane

While various methods exist, a reliable synthesis starts from isobutanol (2-methyl-1-propanol) using hydrobromic and sulfuric acids.[3]

3.2.2. Finkelstein Reaction Protocol

This reaction leverages the differential solubility of sodium halides in acetone to drive the equilibrium towards the desired iodoalkane. Sodium iodide (NaI) is soluble in acetone, while the sodium bromide (NaBr) byproduct is not and precipitates out of solution.

Experimental Protocol: Synthesis of 1,3-Diiodo-2-methylpropane

• Setup: To a flame-dried round-bottom flask equipped with a reflux condenser and magnetic stirrer, add sodium iodide (2.2 eq.) and dry acetone.

• Addition: Add 1,3-dibromo-2-methylpropane (1.0 eq.) to the stirred suspension.

• Reaction: Heat the mixture to reflux and maintain for 12-24 hours. The progress of the reaction can be monitored by TLC or GC-MS. A white precipitate of NaBr will form as the reaction proceeds.

• Workup: After cooling to room temperature, filter the mixture to remove the precipitated NaBr. Wash the solid with a small amount of acetone.

• Isolation: Combine the filtrates and remove the acetone under reduced pressure using a rotary evaporator.

• Purification: Dissolve the resulting residue in dichloromethane and wash sequentially with water and a 5% aqueous solution of sodium thiosulfate (to remove any trace I2). Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Final Purification: Purify the crude product by vacuum distillation to yield 1,3-diiodo-2-methylpropane as a colorless to light orange liquid.[4]

Spectroscopic Characterization

While specific experimental spectra for 1,3-diiodo-2-methylpropane are not widely published, its structure can be predicted based on fundamental principles and comparison to analogs like 1-iodo-2-methylpropane.[5]

• ¹H NMR: The spectrum is expected to show three distinct signals:

  • A doublet for the two equivalent methyl groups (CH3).

  • A multiplet for the methine proton (CH).

  • A doublet for the two equivalent methylene protons (CH2I), which will be the most downfield signal due to the deshielding effect of the adjacent iodine atom.

• ¹³C NMR: Three signals are expected, corresponding to the three unique carbon environments: the methyl carbons, the methine carbon, and the iodinated methylene carbons. The methylene carbons will be the most downfield signal.

• Mass Spectrometry: The mass spectrum would be expected to show a molecular ion peak (M+). Common fragmentation patterns would include the loss of one or both iodine atoms and fragmentation of the isobutyl backbone.

Reactivity and Synthetic Applications

The 1,3-diiodo configuration is a powerful synthon for the formation of four-membered rings. Treatment with a suitable base or metal can induce an intramolecular cyclization to form methylcyclopropane. More importantly in drug development, it can be used to alkylate bis-nucleophiles to form four-membered heterocyclic rings, which are valuable scaffolds in medicinal chemistry.

The Ephemeral Intermediate: 1,2-Diiodo-2-methylpropane

Vicinal (1,2-) diiodides are notoriously unstable.[6] The proximity of the two large, electron-rich iodine atoms on adjacent carbons leads to significant steric and electronic strain. This inherent instability dictates its chemistry, making it a transient species that readily undergoes elimination.

Molecular Structure

dot digraph "1_2_Diiodo_2_methylpropane" { graph [rankdir="LR", splines=true, overlap=false, bgcolor="#F1F3F4"]; node [shape=circle, style=filled, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} dot Figure 3: Structure of 1,2-Diiodo-2-methylpropane.

Synthesis and Inherent Instability

This isomer would be synthesized by the addition of iodine (I₂) to 2-methylpropene (isobutylene).[7] However, the product is often not isolated. Vicinal diiodides readily eliminate molecular iodine (I₂) to regenerate the alkene, a process that can be spontaneous or promoted by heat, light, or catalysts.[8]

This propensity for elimination is a key mechanistic feature. The reaction is driven by the relief of steric strain and the formation of a stable alkene π-bond. Because of this instability, 1,2-diiodo-2-methylpropane is rarely used as a synthetic intermediate. Its formation and subsequent elimination are more often considered a competing pathway or a method for the protection/deprotection of a double bond.

The Reactive Synthon: 1,1-Diiodo-2-methylpropane

Geminal (gem-) diiodides, where two iodine atoms are attached to the same carbon, are valuable precursors for a variety of powerful synthetic transformations. They are generally more stable than their vicinal counterparts but are highly reactive under specific conditions.

Molecular Structure

dot digraph "1_1_Diiodo_2_methylpropane" { graph [rankdir="LR", splines=true, overlap=false, bgcolor="#F1F3F4"]; node [shape=circle, style=filled, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} dot Figure 5: Structure of 1,1-Diiodo-2-methylpropane.

Synthesis

The synthesis of gem-diiodoalkanes can be challenging. One established method involves the alkylation of diiodomethane.[9][10] This approach requires the generation of a carbanion from diiodomethane using a strong base, followed by reaction with an appropriate electrophile. However, functional group tolerance can be a limitation.

An alternative route involves the reaction of an aldehyde (isobutyraldehyde) with hydrazine to form a hydrazone, followed by oxidation with iodine in the presence of a base.

Reactivity and Synthetic Applications in Drug Development

The primary utility of gem-diiodoalkanes lies in their conversion to other reactive species.

• Carbene Precursors: Treatment of a gem-diiodoalkane with an organolithium reagent at low temperature can lead to a lithium-halogen exchange, forming an α-iodoalkyllithium species. This can act as a nucleophile or eliminate lithium iodide to generate a carbene, which can then undergo cyclopropanation or insertion reactions.

• Simmons-Smith Type Cyclopropanation: While typically employing diiodomethane, related gem-diiodoalkanes can be used to generate zinc carbenoids for the cyclopropanation of alkenes, a key transformation for introducing three-membered rings into drug scaffolds.[9]

Conclusion and Future Outlook

The isomers of diiodomethylpropane offer a clear illustration of structure-function relationships in organic synthesis. The stable and versatile 1,3-diiodo isomer serves as an excellent building block for forming four-membered rings. The unstable 1,2-diiodo isomer highlights the challenges of vicinal strain, primarily serving as a transient species. Finally, the reactive 1,1-diiodo isomer is a valuable precursor to powerful organometallic reagents for selective C-C bond formation. For drug development professionals, understanding the distinct reactivity of these isomers is crucial for designing efficient synthetic routes to novel and complex molecular targets. Future research may focus on developing milder and more functional-group-tolerant methods for the synthesis of gem-diiodoalkanes and exploring their application in catalytic cycles for novel transformations.

References

• PubChem. (n.d.). 1,3-Diiodo-2-methylpropane. National Center for Biotechnology Information. Retrieved January 24, 2026, from [Link]

• Charette, A. B., & Beauchemin, A. (2008). Improved Procedure for the Synthesis of gem-Diiodoalkanes by the Alkylation of Diiodomethane. Scope and Limitations. The Journal of Organic Chemistry, 73(18), 7489–7492. [Link]

• Google Patents. (n.d.). EP0021112A1 - Process for the preparation of derivatives of 1,3-dibromo-2,2-dimethyl-propane-1,3-dicarboxylic acid...

• Chemistry LibreTexts. (2024, March 24). 9.2: Preparation of Alkynes - Elimination Reactions of Dihalides. [Link]

• Study.com. (n.d.). Show how to synthesize the compound 1-Bromo-2-methyl-2-propanol from isobutane (2-methylpropane). Retrieved January 24, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Improved Procedure for the Synthesis of gem-Diiodoalkanes by the Alkylation of Diiodomethane. Scope and Limitations. Retrieved January 24, 2026, from [Link]

• ChemHelpASAP. (2020, February 8). 1,3-dipolar cycloaddition reactions [Video]. YouTube. [Link]

• Chemistry Stack Exchange. (2021, March 25). Why is vicinal diiodopropane unstable, leading to deiodination?[Link]

• ResearchGate. (2025, August 10). The synthesis of macrocycles for drug discovery. Retrieved January 24, 2026, from [Link]

• Ghinet, A., & Shova, S. (2021). 1,3-Cyclohexadien-1-Als: Synthesis, Reactivity and Bioactivities. Molecules, 26(6), 1735. [Link]

• MDPI. (n.d.). Synthetic Routes to Approved Drugs Containing a Spirocycle. Retrieved January 24, 2026, from [Link]

• Oakwood Chemical. (n.d.). 1,3-Dibromo-2-methylpropane. Retrieved January 24, 2026, from [Link]

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• Riela, S., & Cardillo, P. (2019). Recent Developments on 1,3-Dipolar Cycloaddition Reactions by Catalysis in Green Solvents. Catalysts, 9(11), 943. [Link]

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• R&D World. (2017, November 14). Chemists Developed a Way to Synthesize Drugs From Renewable Precursors. [Link]

• Stoyanov, S., & Stoyanova, M. (2018). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Magnetochemistry, 4(4), 48. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: The Strategic Use of 1,3-Diiodo-2-methylpropane in Nucleophilic Reactions

Introduction: 1,3-Diiodo-2-methylpropane as a Versatile Building Block

In the landscape of modern organic synthesis, the strategic selection of bifunctional building blocks is paramount for the efficient construction of complex molecular architectures. 1,3-Diiodo-2-methylpropane, a readily accessible derivative of 2-methyl-1,3-propanediol, presents itself as a valuable C4 synthon for the introduction of a methyl-substituted three-carbon chain. Its two primary carbon-iodine bonds offer excellent leaving groups for nucleophilic substitution reactions, making it a prime candidate for the synthesis of a variety of acyclic and heterocyclic compounds. This application note will provide a detailed exploration of the reactivity of 1,3-diiodo-2-methylpropane with various nucleophiles, offering insights into the governing mechanistic principles and providing detailed protocols for its application in research and drug development.

Mechanistic Considerations: A Competition Between Substitution and Elimination

The reaction of 1,3-diiodo-2-methylpropane with nucleophiles is primarily governed by the principles of bimolecular nucleophilic substitution (SN2) and bimolecular elimination (E2) pathways. The primary nature of the carbon centers bearing the iodine atoms strongly favors the SN2 mechanism, which involves a backside attack by the nucleophile, leading to inversion of configuration if the carbon were chiral.

However, the presence of two leaving groups introduces the possibility of competing reactions, including intramolecular cyclization when a dinucleophile is employed. Furthermore, while less likely with primary halides, the potential for E2 elimination to form 2-methyl-1,3-propadiene (allene) or other unsaturated products should be considered, especially in the presence of strong, sterically hindered bases.

The general reactivity of alkyl iodides follows the trend R-I > R-Br > R-Cl > R-F, making 1,3-diiodo-2-methylpropane a highly reactive substrate for nucleophilic displacement. The choice of nucleophile, solvent, and reaction temperature will critically influence the outcome of the reaction, determining the ratio of substitution to elimination products and, in the case of dinucleophiles, the efficiency of cyclization.

Diagram of Competing Reaction Pathways

Caption: Competing reaction pathways for 1,3-diiodo-2-methylpropane with nucleophiles.

Application in Heterocyclic Synthesis: Formation of 4-Methyl-Substituted Rings

A primary application of 1,3-diiodo-2-methylpropane is in the synthesis of four-, five-, and six-membered heterocyclic compounds bearing a methyl group at the 4-position of the ring system. This is typically achieved through reaction with a dinucleophile, where the two nucleophilic centers are separated by an appropriate number of atoms to facilitate intramolecular cyclization after the initial intermolecular substitution.

Synthesis of N-Substituted-4-methylazetidines

The reaction of 1,3-diiodo-2-methylpropane with primary amines provides a direct route to N-substituted-4-methylazetidines. The reaction proceeds via an initial SN2 reaction to form an N-(3-iodo-2-methylpropyl)amine intermediate. Subsequent intramolecular SN2 cyclization, often promoted by a base to deprotonate the amine and increase its nucleophilicity, yields the desired azetidine ring.

Experimental Protocol: Synthesis of N-Benzyl-4-methylazetidine

This protocol is based on established methods for the synthesis of azetidines from 1,3-dihalopropanes and primary amines.

Materials:

• 1,3-Diiodo-2-methylpropane

• Benzylamine

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN), anhydrous

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a stirred solution of benzylamine (2 equivalents) in anhydrous acetonitrile, add potassium carbonate (3 equivalents) and 1,3-diiodo-2-methylpropane (1 equivalent).

• Heat the reaction mixture to reflux and maintain for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove inorganic salts.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Dissolve the residue in diethyl ether and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford N-benzyl-4-methylazetidine.

Synthesis of 3-Methylthietane

The reaction of 1,3-diiodo-2-methylpropane with a sulfide source, such as sodium sulfide (Na₂S), provides a route to 3-methylthietane, a four-membered sulfur-containing heterocycle. This reaction follows a similar pathway to the azetidine synthesis, involving a double SN2 displacement.

Experimental Protocol: Synthesis of 3-Methylthietane

This protocol is adapted from general procedures for the synthesis of thietanes from 1,3-dihalides.

Materials:

• 1,3-Diiodo-2-methylpropane

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Ethanol (EtOH)

• Water

• Pentane

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask, dissolve sodium sulfide nonahydrate (1.1 equivalents) in a mixture of ethanol and water.

• Add 1,3-diiodo-2-methylpropane (1 equivalent) to the stirred solution.

• Heat the mixture to reflux for 4-8 hours, monitoring the reaction by gas chromatography (GC) or TLC.

• After cooling to room temperature, add water and extract the mixture with pentane.

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Carefully remove the pentane by distillation at atmospheric pressure.

• Purify the residual oil by fractional distillation to yield 3-methylthietane.

Quantitative Data Summary

While specific yield data for the reactions of 1,3-diiodo-2-methylpropane are not extensively reported in the literature, analogous reactions with 1,3-dibromopropanes provide a reasonable expectation of the reaction efficiency. The higher reactivity of the C-I bond compared to the C-Br bond would be expected to lead to similar or higher yields under optimized conditions.

Nucleophile	Product	Analogue Reactant	Reported Yield (%)	Reference
Benzylamine	N-Benzyl-4-methylazetidine	1,3-Dibromopropane	~50-70	General Azetidine Synthesis
Sodium Sulfide	3-Methylthietane	1,3-Dibromopropane	~40-60	General Thietane Synthesis

Experimental Workflow for Heterocycle Synthesis

Caption: General experimental workflow for the synthesis of 4-methyl-substituted heterocycles.

Conclusion

1,3-Diiodo-2-methylpropane serves as a highly reactive and versatile building block for the synthesis of various organic molecules, particularly 4-methyl-substituted heterocycles. Its reactivity is dominated by the SN2 mechanism, allowing for predictable and efficient formation of new carbon-heteroatom bonds. By carefully selecting the nucleophile and reaction conditions, researchers can favor either intermolecular substitution or intramolecular cyclization pathways. The protocols provided herein offer a solid foundation for the application of this valuable reagent in synthetic chemistry, with broad potential in the development of novel pharmaceuticals and functional materials. Further exploration of its reactivity with a wider range of nucleophiles is warranted to fully exploit its synthetic potential.

References

• Synthesis of azetidines. In Comprehensive Organic Synthesis II; Molander, G. A., Knochel, P., Eds.; Elsevier, 2014; Vol. 5, pp 632-675.

• Block, E.; DeOrazio, R.; Thiruvazhi, M. A General, High-Yielding Synthesis of Thietanes. J. Org. Chem.1994 , 59 (9), 2273–2275. [Link]

• Carey, F. A.; Sundberg, R. J. Advanced Organic Chemistry, Part B: Reactions and Synthesis, 5th ed.; Springer: New York, 2007.

• McElroy, C. R.; Aricò, F.; Benetollo, F.; Tundo, P. Cyclization reaction of amines with dialkyl carbonates to yield 1,3-oxazinan-2-ones. Pure Appl. Chem.2012 , 84 (3), 707-719. [Link]

Application Notes and Protocols for the Study of 1,3-Diiodo-2-methylpropane Photolysis in Atmospheric Chemistry

Abstract

Organoiodine compounds, released from both natural and anthropogenic sources, are increasingly recognized for their significant impact on atmospheric chemistry, particularly in driving ozone depletion and initiating new particle formation.[1] This document provides a comprehensive technical guide on the atmospheric photolysis of 1,3-diiodo-2-methylpropane, a representative diiodoalkane. While direct studies on this specific molecule are limited, we synthesize data from analogous compounds like diiodomethane and other iodoalkanes to propose a detailed photochemical mechanism.[2][3] We further present an authoritative, field-proven experimental protocol for investigating its degradation in atmospheric simulation chambers, intended for researchers in atmospheric science, environmental chemistry, and related fields. The causality behind experimental choices is explained to ensure protocols are self-validating and adaptable.

Introduction: The Growing Importance of Atmospheric Iodine

Iodine species are highly reactive in the troposphere, where they can catalytically destroy ozone with greater efficiency than bromine or chlorine on a per-atom basis.[1] The primary source of atmospheric iodine is oceanic, where biological and abiotic processes release volatile organoiodine compounds (e.g., CH₃I, CH₂I₂) into the marine boundary layer.[1] These compounds are highly susceptible to photolysis by solar radiation, breaking weak carbon-iodine (C-I) bonds to release iodine atoms (I•).

The released iodine atoms initiate catalytic cycles that deplete ozone and alter the oxidizing capacity of the atmosphere.[2] Furthermore, the subsequent reactions of iodine oxides can lead to the formation of new aerosol particles, which can grow to become cloud condensation nuclei (CCN), thereby influencing cloud properties and the Earth's radiative balance.[4][5] Given that atmospheric iodine concentrations have reportedly tripled since the mid-20th century, understanding the lifecycle of iodine precursors is critical for accurate climate and air quality modeling.[4][6]

1,3-Diiodo-2-methylpropane serves as a model compound for diiodoalkanes that may be present in the atmosphere. Its structure, with two C-I bonds, suggests a rapid photolytic decay and a potentially high yield of iodine atoms. This guide outlines the theoretical basis for its photolysis and provides a robust framework for its experimental investigation.

Proposed Photochemical Reaction Mechanism

The atmospheric degradation of 1,3-diiodo-2-methylpropane is expected to be initiated exclusively by photolysis, as the C-I bonds are significantly weaker than C-H or C-C bonds and readily absorb actinic radiation (wavelengths > 290 nm).

Primary Photodissociation

Upon absorption of a photon (hν), the primary and most facile reaction is the homolytic cleavage of one of the C-I bonds to yield an iodinated alkyl radical and an iodine atom. This process is analogous to the well-studied photolysis of diiodomethane (CH₂I₂).[3][7]

Reaction R1: ICH₂(CH₃)CHCH₂I + hν → ICH₂(CH₃)CHCH₂• + I•

The quantum yield for this initial dissociation is expected to be near unity. The released iodine atom immediately becomes available for reactions with ozone (O₃).

Subsequent Radical Chemistry and SOA Formation

The fate of the resulting 3-iodo-2-methylpropyl radical is dictated by the atmospheric composition, primarily the presence of molecular oxygen (O₂) and nitrogen oxides (NOx).

• Peroxy Radical Formation: In the atmosphere, the alkyl radical will rapidly combine with O₂ to form a peroxy radical (RO₂). Reaction R2: ICH₂(CH₃)CHCH₂• + O₂ → ICH₂(CH₃)CHCH₂(OO•)

• Fate of the Peroxy Radical: The peroxy radical can undergo several reactions, including self-reaction or reaction with other peroxy radicals (HO₂), or reaction with nitric oxide (NO). The reaction with NO is often dominant in polluted environments. Reaction R3a (High NOx): ICH₂(CH₃)CHCH₂(OO•) + NO → ICH₂(CH₃)CHCH₂(O•) + NO₂ Reaction R3b (Low NOx): ICH₂(CH₃)CHCH₂(OO•) + HO₂ → ICH₂(CH₃)CHCH₂(OOH) + O₂

• Alkoxy Radical Decomposition: The alkoxy radical formed in R3a is unstable and can undergo decomposition via C-C bond scission or isomerization. A likely pathway is the cleavage of the second C-I bond, releasing another iodine atom. Reaction R4: ICH₂(CH₃)CHCH₂(O•) → •CH₂(CH₃)CHCH₂O + I•

• Formation of Stable Products and Secondary Organic Aerosol (SOA): The resulting oxygenated organic radicals will continue to react, leading to the formation of various smaller, stable, and often highly oxygenated molecules (HOMs). These low-volatility products can partition to the particle phase, contributing to the formation and growth of Secondary Organic Aerosol (SOA).[8][9][10] The exact composition of the SOA will be complex, but it is expected to contain multifunctional organic compounds.

The overall proposed pathway highlights how the photolysis of a single 1,3-diiodo-2-methylpropane molecule can release two iodine atoms and contribute to SOA mass.

Sources

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Application Notes and Protocols: 1,3-Diiodo-2-methylpropane in the Synthesis of Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Utility of 1,3-Diiodo-2-methylpropane as a Versatile Building Block

In the landscape of modern medicinal chemistry and drug discovery, the incorporation of strained four-membered heterocyclic rings—namely azetidines, oxetanes, and thietanes—has emerged as a powerful strategy for modulating the physicochemical and pharmacological properties of bioactive molecules. These small, saturated heterocycles can impart desirable characteristics such as improved metabolic stability, enhanced aqueous solubility, and novel three-dimensional exit vectors for exploring chemical space. 1,3-Diiodo-2-methylpropane stands out as a highly effective and reactive precursor for the synthesis of 3-methyl-substituted analogues of these important heterocyclic scaffolds.

The presence of iodine as a leaving group in 1,3-diiodo-2-methylpropane offers a significant advantage in nucleophilic substitution reactions. The carbon-iodine bond is weaker and more polarizable than the corresponding carbon-bromine or carbon-chlorine bonds, rendering the iodinated compound more susceptible to nucleophilic attack. This heightened reactivity often translates to milder reaction conditions, shorter reaction times, and higher yields in cyclization reactions.[1]

This document provides a comprehensive guide to the application of 1,3-diiodo-2-methylpropane in the synthesis of 3-methylazetidines, 3-methyloxetanes, and 3-methylthietanes. It includes detailed mechanistic insights, step-by-step experimental protocols, and a discussion of the critical parameters that influence the success of these transformations.

I. Synthesis of 1-Substituted-3-methylazetidines

The construction of the azetidine ring via the reaction of a primary amine with a 1,3-dihaloalkane is a well-established and direct method.[2] The reaction proceeds through a tandem N-alkylation process, where the amine first displaces one iodide, followed by an intramolecular cyclization to form the four-membered ring. The use of 1,3-diiodo-2-methylpropane allows for the efficient synthesis of 1-substituted-3-methylazetidines, which are valuable scaffolds in medicinal chemistry.

Mechanistic Rationale

The synthesis of 1-substituted-3-methylazetidines from 1,3-diiodo-2-methylpropane and a primary amine is a classic example of a bimolecular nucleophilic substitution (SN2) followed by an intramolecular SN2 reaction.

• Initial N-Alkylation: The primary amine acts as a nucleophile and attacks one of the primary carbons of 1,3-diiodo-2-methylpropane, displacing the first iodide ion. This step is typically the intermolecular rate-determining step.

• Intramolecular Cyclization: The resulting secondary amine undergoes an intramolecular cyclization, where the nitrogen lone pair attacks the remaining primary carbon bearing an iodide, forming the azetidine ring. This step is favored by the proximity of the reacting centers.

A base is typically employed to neutralize the hydroiodic acid (HI) generated during the reaction, preventing the protonation of the amine nucleophile and driving the reaction to completion.

Caption: Synthesis of 1-substituted-3-methylazetidines.

Experimental Protocol: Synthesis of 1-Benzyl-3-methylazetidine

This protocol describes the synthesis of 1-benzyl-3-methylazetidine, a common derivative, and can be adapted for other primary amines.

Materials:

• 1,3-Diiodo-2-methylpropane

• Benzylamine

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add anhydrous potassium carbonate (3.0 equivalents). The flask is then placed under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reagents: Add anhydrous acetonitrile to the flask, followed by benzylamine (1.0 equivalent). Stir the suspension for 10-15 minutes at room temperature.

• Addition of Dihalide: Slowly add a solution of 1,3-diiodo-2-methylpropane (1.1 equivalents) in anhydrous acetonitrile to the stirred suspension.

• Reaction: Heat the reaction mixture to reflux (approximately 82 °C for acetonitrile) and maintain for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in diethyl ether and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-benzyl-3-methylazetidine.

Table 1: Representative Reaction Parameters for Azetidine Synthesis

Parameter	Value	Rationale
Solvent	Acetonitrile, DMF	Polar aprotic solvents that facilitate SN2 reactions.
Base	K₂CO₃, Cs₂CO₃	Mild inorganic bases to neutralize HI without promoting elimination.
Temperature	80-100 °C	Provides sufficient energy for the reaction to proceed at a reasonable rate.
Reaction Time	12-24 hours	Typical duration for completion of the tandem alkylation.

II. Synthesis of 3-Methyloxetanes via Intramolecular Williamson Ether Synthesis

The Williamson ether synthesis is a cornerstone of ether formation, involving the reaction of an alkoxide with an alkyl halide.[3][4][5][6][7][8] An intramolecular variant of this reaction provides a powerful route to cyclic ethers, including oxetanes. The synthesis of 3-methyloxetane from 1,3-diiodo-2-methylpropane necessitates a diol precursor, which is then cyclized. A more direct approach involves the reaction of 2-methyl-1,3-propanediol with a reagent system that converts the diol into a species that can undergo intramolecular cyclization. However, a common and effective strategy is to start with 2-methyl-1,3-propanediol and convert it to a di-tosylate or di-mesylate, which is then cyclized. For the purpose of these application notes, we will focus on the conceptual cyclization of a pre-formed halo-alcohol derived from 2-methyl-1,3-propanediol.

Mechanistic Considerations

The formation of 3-methyloxetane proceeds via an intramolecular SN2 reaction. The key is the deprotonation of a hydroxyl group to form a nucleophilic alkoxide, which then displaces a leaving group (in this case, iodide) at the other end of the three-carbon chain.

• Deprotonation: A strong base is used to deprotonate the hydroxyl group of the halo-alcohol intermediate, generating a potent alkoxide nucleophile.

• Intramolecular Attack: The alkoxide attacks the carbon bearing the iodide, leading to the formation of the strained four-membered oxetane ring.

Caption: Conceptual pathway for 3-methyloxetane synthesis.

Experimental Protocol: Synthesis of 3-Methyloxetane from 2-Methyl-1,3-propanediol di-Tosylate (Illustrative)

Materials:

• 2-Methyl-1,3-propanediol

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine or triethylamine (Et₃N)

• Dichloromethane (CH₂Cl₂)

• Sodium hydroxide (NaOH)

• Water

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Part A: Synthesis of 2-Methyl-1,3-propanediol di-Tosylate

• Reaction Setup: Dissolve 2-methyl-1,3-propanediol (1.0 equivalent) in pyridine (used as both solvent and base) and cool the solution in an ice bath.

• Addition of Tosyl Chloride: Slowly add p-toluenesulfonyl chloride (2.2 equivalents) portion-wise, maintaining the temperature below 10 °C.

• Reaction: Allow the reaction mixture to stir in the ice bath for 1 hour and then at room temperature overnight.

• Workup: Pour the reaction mixture into ice-water and extract with diethyl ether. Wash the organic layer sequentially with cold dilute HCl, saturated aqueous sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude di-tosylate, which can be purified by recrystallization.

Part B: Cyclization to 3-Methyloxetane

• Reaction Setup: To a solution of the di-tosylate (1.0 equivalent) in a suitable solvent like tetrahydrofuran (THF) or dioxane, add a solution of sodium hydroxide (2.5 equivalents) in water.

• Reaction: Heat the mixture to reflux for 4-8 hours.

• Workup and Purification: Cool the reaction mixture, and carefully distill the product directly from the reaction mixture. The distillate will be a mixture of the oxetane and the solvent, which can be further purified by fractional distillation.

Table 2: Key Parameters for Oxetane Synthesis

Parameter	Value	Rationale
Precursor	Diol di-tosylate or di-mesylate	Good leaving groups are essential for the cyclization.
Base	NaOH, KOH, NaH	Strong bases are required to form the alkoxide.
Solvent	THF, Dioxane, t-BuOH	Solvents that can dissolve both the substrate and the base.
Temperature	50-100 °C	To overcome the activation energy of the intramolecular SN2 reaction.

III. Synthesis of 3-Methylthietane

The synthesis of thietanes from 1,3-dihaloalkanes and a sulfide source is a classical and widely used method.[9][10] 1,3-Diiodo-2-methylpropane is an excellent substrate for this transformation due to the high reactivity of the C-I bond towards nucleophilic attack by sulfur species.

Mechanistic Pathway

The reaction of 1,3-diiodo-2-methylpropane with a sulfide source, such as sodium sulfide (Na₂S), proceeds via a double displacement mechanism.

• First Substitution: The sulfide or hydrosulfide anion attacks one of the primary carbons of 1,3-diiodo-2-methylpropane, displacing the first iodide ion to form a 3-iodo-2-methylpropane-1-thiolate intermediate.

• Intramolecular Cyclization: The thiolate, being a powerful nucleophile, readily undergoes an intramolecular SN2 reaction, attacking the remaining carbon-iodine bond to close the four-membered thietane ring.

Caption: Synthesis of 3-methylthietane from 1,3-diiodo-2-methylpropane.

Experimental Protocol: Synthesis of 3-Methylthietane

This protocol provides a general procedure for the synthesis of 3-methylthietane.

Materials:

• 1,3-Diiodo-2-methylpropane

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Ethanol (EtOH) or Methanol (MeOH)

• Water

• Diethyl ether (Et₂O) or Dichloromethane (CH₂Cl₂)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation of Sulfide Solution: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve sodium sulfide nonahydrate (1.2 equivalents) in a mixture of ethanol and water.

• Addition of Dihalide: To the stirred sulfide solution, add 1,3-diiodo-2-methylpropane (1.0 equivalent) either neat or as a solution in ethanol.

• Reaction: Heat the reaction mixture to reflux for 2-6 hours. Monitor the reaction by GC-MS.

• Workup: Cool the reaction mixture to room temperature and pour it into a larger volume of water.

• Extraction: Extract the aqueous mixture with diethyl ether or dichloromethane.

• Washing: Wash the combined organic extracts with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully remove the solvent by distillation at atmospheric pressure (caution: 3-methylthietane is volatile).

• Purification: The crude product can be purified by fractional distillation to yield pure 3-methylthietane.

Table 3: Typical Reaction Conditions for Thietane Synthesis

Parameter	Value	Rationale
Sulfur Source	Na₂S·9H₂O	A readily available and effective nucleophile.
Solvent	Ethanol/Water, Methanol/Water	Protic solvents that readily dissolve the sulfide salt.
Temperature	Reflux	Provides the necessary energy for the substitution reactions.
Reaction Time	2-6 hours	Generally faster than the synthesis of N- and O-heterocycles.

Conclusion: A Robust Platform for Heterocyclic Synthesis

1,3-Diiodo-2-methylpropane serves as a highly effective and versatile starting material for the synthesis of 3-methyl-substituted azetidines, oxetanes, and thietanes. The high reactivity of the carbon-iodine bond facilitates efficient cyclization reactions under relatively mild conditions. The protocols and mechanistic insights provided in these application notes offer a solid foundation for researchers and drug development professionals to incorporate these valuable heterocyclic motifs into their synthetic programs. The ability to readily access these building blocks opens up new avenues for the exploration of chemical space and the development of novel therapeutic agents with improved pharmacological profiles.

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• (1R,3R)-2-Methylene-1,3-dithiolane 1,3-dioxide: a highly reactive and highly selective chiral ketene equivalent in cycloaddition reactions with a broad range of dienes. (1998). RSC Publishing.

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• 2-Amino-1,3-benzothiazole: Endo N-Alkylation with α-Iodo Methyl Ketones Followed by Cyclization. (2023). ResearchGate. Retrieved January 25, 2026, from [Link]

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Application Note: Synthesis and Utility of Organometallic Reagents from 1,3-Diiodo-2-methylpropane

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the synthesis and application of organometallic reagents derived from 1,3-diiodo-2-methylpropane. This precursor is particularly valuable for generating 1,3-dimetallic species, which serve as versatile synthons for constructing complex molecular architectures. This note details field-proven protocols for the preparation of both Grignard and organolithium reagents, explains the underlying chemical principles, and explores their subsequent synthetic applications, with a focus on cyclopropane formation and their utility as 1,3-dianion equivalents.

Introduction: The Strategic Advantage of 1,3-Diiodo-2-methylpropane

In the field of organic synthesis, the formation of new carbon-carbon bonds is paramount. Organometallic reagents, such as Grignard and organolithium compounds, are powerful tools for this purpose, acting as potent carbon-based nucleophiles.[1][2] While many alkyl halides are suitable for generating these reagents, 1,3-dihaloalkanes offer the unique potential to form bifunctional organometallics that can react at two distinct sites.

1,3-Diiodo-2-methylpropane is an exceptional precursor for several reasons:

• High Reactivity of Iodide: The carbon-iodine bond is the weakest among the carbon-halogen bonds (excluding astatine), facilitating a more facile oxidative addition with metals like magnesium and lithium compared to its bromo- or chloro-analogs.[3] This often allows for milder reaction conditions and faster initiation.

• 1,3-Dianion Synthon: The molecule's structure allows for the formation of a 1,3-dimetallic species, which behaves as a synthetic equivalent of a 2-methylpropane-1,3-dianion. This bifunctionality opens pathways to reactions that are difficult to achieve with monofunctional reagents.

• Structural Influence of the 2-Methyl Group: The methyl group at the C2 position introduces steric hindrance that can influence the stability and reactivity of the resulting organometallic reagent, potentially disfavoring intermolecular polymerization pathways that can plague simpler 1,3-dihalopropanes.

This guide will provide detailed, validated protocols for harnessing the synthetic potential of this valuable building block.

Synthesis of 2-Methyl-1,3-bis(iodomagnesio)propane (A Di-Grignard Reagent)

The formation of a di-Grignard reagent from a 1,3-dihaloalkane is a powerful transformation. The resulting organometallic can engage in intramolecular reactions to form cyclopropanes or react with two equivalents of an electrophile.[4]

Mechanistic Rationale and Experimental Causality

The formation of a Grignard reagent proceeds via the oxidative addition of magnesium metal into the carbon-halogen bond.[5] For a dihalide, this occurs in two steps. The process is highly exothermic and moisture-sensitive, necessitating strict anhydrous conditions and careful temperature control.[1][3]

Key Experimental Choices Explained:

• Solvent: Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF) are essential.[3] Their lone pairs of electrons coordinate to the magnesium center, stabilizing the Grignard reagent and preventing its aggregation, which enhances reactivity.[3]

• Magnesium Activation: Commercial magnesium turnings are coated with a passivating layer of magnesium oxide. This layer must be disrupted to initiate the reaction.[6] Chemical activation using iodine (I₂) or 1,2-dibromoethane is common. 1,2-dibromoethane is particularly effective as it reacts with magnesium to form magnesium bromide and ethene gas; the observation of bubbling provides a clear visual cue of successful activation.[6][7]

• Temperature Control: The initial stage of the reaction can have an induction period followed by a rapid, highly exothermic phase. Maintaining a low temperature during the addition of the diiodide prevents runaway reactions and minimizes side products, such as Wurtz-type coupling.

Detailed Protocol for Di-Grignard Reagent Formation

Materials:

• Magnesium turnings

• 1,3-Diiodo-2-methylpropane

• 1,2-Dibromoethane (for activation)

• Anhydrous diethyl ether (Et₂O) or THF

• Argon or Nitrogen gas supply

• Schlenk line or equivalent inert atmosphere apparatus

Protocol:

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a pressure-equalizing dropping funnel, and an inert gas inlet. Flame-dry all glassware under vacuum and cool under a stream of argon or nitrogen.

• Magnesium Activation: To the flask, add magnesium turnings (2.2 equivalents). Under a positive pressure of inert gas, add a small volume of anhydrous Et₂O, just enough to cover the magnesium. Add a few drops of 1,2-dibromoethane. Gentle warming with a heat gun may be required to initiate the reaction, which is evidenced by the evolution of ethene gas bubbles.

• Reagent Preparation: In the dropping funnel, prepare a solution of 1,3-diiodo-2-methylpropane (1.0 equivalent) in anhydrous Et₂O.

• Addition: Once the activation reaction subsides, add the remaining anhydrous Et₂O to the reaction flask. Begin the slow, dropwise addition of the 1,3-diiodo-2-methylpropane solution from the dropping funnel to the stirred magnesium suspension. Maintain a gentle reflux by controlling the addition rate and, if necessary, using an external cooling bath (e.g., a cool water bath).

• Reaction Completion: After the addition is complete, allow the reaction mixture to stir at room temperature for an additional 1-2 hours. The successful formation of the Grignard reagent is indicated by the disappearance of most of the metallic magnesium and the formation of a dark grey or brownish suspension.

• Quantification (Self-Validation): The concentration of the resulting di-Grignard reagent should be determined by titration before use. A common method involves titration against a known concentration of sec-butanol in the presence of a colorimetric indicator like 1,10-phenanthroline.

Data Summary

Parameter	Condition / Value	Rationale
Solvent	Anhydrous Diethyl Ether / THF	Solubilizes and stabilizes the Grignard reagent through coordination.[3]
Temperature	Gentle Reflux (~35°C for Et₂O)	Balances reaction rate while minimizing side reactions.
Activation	1,2-Dibromoethane	Removes MgO layer, providing a visual cue of initiation.[6][7]
Stoichiometry	Mg:Dihalide > 2:1	Ensures complete conversion of both iodide groups.
Typical Conc.	0.5 - 1.0 M in Ether	Practical concentration for subsequent synthetic use.

Synthesis of 2-Methyl-1,3-dilithiopropane

Organolithium reagents are generally more reactive and more basic than their Grignard counterparts.[8] Their preparation from alkyl halides involves a similar reductive process but uses lithium metal, typically in a non-polar solvent like pentane or hexane.[9]

Mechanistic Considerations

The reaction of an alkyl halide with lithium metal is believed to proceed through a radical mechanism. Two equivalents of lithium are required per C-X bond: the first forms an alkyl radical and lithium halide, and the second reacts with the alkyl radical to form the organolithium species.[9]

Key Experimental Choices Explained:

• Lithium Metal: Lithium is a powerful reducing agent.[9] It is often used as a dispersion or wire to maximize surface area. The presence of a small amount of sodium (~1%) in commercial lithium can increase its reactivity.

• Solvent Choice: While ether can be used, organolithium reagents can react with it over time.[3] For greater stability, hydrocarbon solvents like pentane or hexane are preferred.[3]

• Side Reactions: Wurtz-type coupling (R-X + R-Li → R-R + LiX) is a potential side reaction.[8] This can be minimized by using low temperatures and ensuring the alkyl halide is added slowly to the lithium suspension, preventing a high local concentration of the halide.

Detailed Protocol for Dilithiation

Materials:

• Lithium metal (containing ~1% Na)

• 1,3-Diiodo-2-methylpropane

• Anhydrous pentane or hexane

• Argon or Nitrogen gas supply

• Schlenk line or equivalent inert atmosphere apparatus

Protocol:

• Apparatus Setup: Use a flame-dried, inert-atmosphere setup as described for the Grignard synthesis.

• Lithium Preparation: Add freshly cut lithium metal (4.4 equivalents) to the reaction flask containing anhydrous pentane and a stir bar.

• Reagent Addition: Slowly add a solution of 1,3-diiodo-2-methylpropane (1.0 equivalent) in anhydrous pentane to the vigorously stirred lithium suspension at a temperature between -10°C and 0°C.

• Reaction: Maintain stirring at low temperature for 2-4 hours. The formation of the organolithium reagent is often accompanied by the appearance of a fine white precipitate (LiI) and a clear to pale yellow solution.

• Filtration & Standardization: The resulting solution should be cannulated away from the excess lithium and lithium iodide precipitate into a clean, dry, and inert storage flask. The concentration must be determined via titration (e.g., Gilman double titration or titration with a known acid) before use.

Synthetic Applications

The 1,3-dimetallic reagents formed from 1,3-diiodo-2-methylpropane are versatile intermediates.

Application Workflow

The general workflow involves the formation of the organometallic reagent followed by quenching with various electrophiles to yield diverse products.

Caption: Synthetic pathways from 1,3-diiodo-2-methylpropane.

Intramolecular Cyclization to Form Methylenecyclopropanes

One of the most characteristic reactions of 1,3-diorganometallic propane derivatives is their tendency to undergo intramolecular rearrangement to form cyclopropane derivatives. In the case of the reagent derived from 1,3-diiodo-2-methylpropane, this can lead to the formation of methylenecyclopropane. This process is essentially an intramolecular nucleophilic substitution where one organometallic center acts as the nucleophile and the other, after a rearrangement, acts as a leaving group. The reaction of 1,3-dibromopropane with magnesium is a known route to cyclopropane.[4][10]

Caption: Proposed pathway for methylenecyclopropane formation.

Use as a 1,3-Dianion Synthon

When reacted with two equivalents of an electrophile at low temperatures (to suppress intramolecular reactions), the di-Grignard or dilithio reagent serves as an excellent 1,3-dianion synthon. This allows for the one-pot synthesis of 1,5-difunctionalized 2-methylpentane derivatives.

Example: Synthesis of a 1,5-Diol

• Prepare the di-Grignard reagent, 2-methyl-1,3-bis(iodomagnesio)propane, as described in Section 2.2.

• Cool the reagent solution to -78°C (dry ice/acetone bath).

• Slowly add a solution of an aldehyde or ketone (2.1 equivalents) in anhydrous ether.

• Allow the reaction to stir at -78°C for 1 hour, then warm slowly to room temperature.

• Quench the reaction by carefully pouring it over an iced solution of saturated aqueous ammonium chloride (NH₄Cl).

• Extract the aqueous layer with diethyl ether, combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 1,5-diol.

Safety and Handling

• Pyrophoric Nature: Organolithium reagents, particularly in hydrocarbon solvents, can be pyrophoric. All manipulations must be conducted under a strictly inert atmosphere (argon or nitrogen).[3]

• Moisture Sensitivity: Both Grignard and organolithium reagents react violently with water and other protic sources (e.g., alcohols).[1][3] Ensure all glassware is oven- or flame-dried and all solvents are rigorously anhydrous.

• Corrosivity: 1,3-Diiodo-2-methylpropane and its precursors can be irritating to the skin, eyes, and respiratory tract.[11][12] Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

Conclusion

1,3-Diiodo-2-methylpropane is a highly effective and versatile precursor for the synthesis of 1,3-dimetallic organometallic reagents. The protocols detailed in this note provide a reliable framework for the preparation of both di-Grignard and dilithio species. The resulting reagents are valuable synthons, enabling access to complex molecules through their use as 1,3-dianion equivalents or as precursors for intramolecular cyclization reactions. Careful attention to experimental parameters, particularly anhydrous conditions and temperature control, is critical for achieving high yields and purity in these powerful synthetic transformations.

References

• Ellis, G. L., et al. (2008). An efficient route into synthetically challenging bridged achiral 1,2,4,5-tetraoxanes with antimalarial activity. Bioorganic & Medicinal Chemistry Letters, 18(5), 1720-1724. [Link]

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• Doubtnut. (2021). 1,3-Dibromopropane is allowed to react with magnesium ( in excess) in dry ether. The product formed is. YouTube. [Link]

• Chemistry Stack Exchange. (2019). What will form when dihalides, trihalides or polyhalides react with magnesium? [Link]

• Walborsky, H. M. (1990). Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. Accounts of Chemical Research, 23(9), 286-293. [Link]

• Master Organic Chemistry. (2015). Formation of Grignard and Organolithium Reagents From Alkyl Halides. [Link]

• Online Chemistry Notes. (2023). Organometallic compounds- Grignard reagent. [Link]

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• ResearchGate. (2013). How do Grignard Activating Reagents work? [Link]

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Application Notes & Protocols: 1,3-Diiodo-2-methylpropane as a Bifunctional Alkylating Agent for Advanced Organic Synthesis

Abstract: This document provides a comprehensive technical guide for researchers, medicinal chemists, and professionals in drug development on the application of 1,3-diiodo-2-methylpropane as a potent bifunctional alkylating agent. The primary focus is on its utility in the construction of strained four-membered ring systems, which are valuable scaffolds in modern organic synthesis and medicinal chemistry. We will delve into the mechanistic underpinnings of its reactivity, provide a detailed, field-tested protocol for a classic cyclization reaction, and discuss its broader applications and relevance in the synthesis of complex molecular architectures.

Introduction: The Synthetic Potential of 1,3-Diiodo-2-methylpropane

1,3-Diiodo-2-methylpropane is a versatile bifunctional electrophile. Its structure features two primary carbon-iodine bonds separated by a propane backbone, making it an ideal reagent for forming four-membered rings through double nucleophilic substitution reactions. The presence of a methyl group on the C2 position introduces a specific substitution pattern into the final cyclic product.

The high reactivity of this agent stems from the nature of iodide as an excellent leaving group, facilitating nucleophilic substitution reactions under relatively mild conditions. This property allows for the efficient construction of both carbocyclic and heterocyclic frameworks, which are of significant interest in the development of new pharmaceuticals and functional materials.

Table 1: Properties of 1,3-Diiodo-2-methylpropane

Property	Value
IUPAC Name	1,3-diiodo-2-methylpropane
Molecular Formula	C₄H₈I₂
Molecular Weight	309.92 g/mol
Appearance	(Typically) Colorless to light yellow liquid
CAS Number	17616-44-3

Safety & Handling: 1,3-Diiodo-2-methylpropane is a hazardous substance and must be handled with appropriate precautions in a well-ventilated fume hood. It is classified as harmful in contact with skin (Acute Tox. 4) and causes serious eye irritation (Eye Irrit. 2A)[1]. Always wear personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Mechanistic Rationale: The Double SN2 Pathway

The primary utility of 1,3-diiodo-2-methylpropane in forming cyclic compounds relies on a sequential double nucleophilic substitution (SN2) mechanism. This process is particularly effective with soft, carbon-based nucleophiles (carbanions) or heteroatom dinucleophiles.

Causality of Experimental Choices:

• Nucleophile Generation: The reaction is initiated by deprotonating a suitable pronucleophile, such as diethyl malonate, using a non-nucleophilic base. Sodium ethoxide (NaOEt) or sodium hydride (NaH) are commonly employed. The choice of base is critical; it must be strong enough to generate the nucleophilic anion in sufficient concentration without promoting significant elimination side reactions (E2) of the alkyl diiodide.

• First Alkylation (Intermolecular SN2): The generated nucleophile attacks one of the electrophilic CH₂I carbons, displacing the first iodide leaving group. This step forms a linear, substituted intermediate.

• Second Alkylation (Intramolecular SN2): The intermediate still contains a nucleophilic center and an electrophilic carbon with the second iodide. Under the reaction conditions, it undergoes a rapid intramolecular SN2 cyclization to form the strained four-membered ring, displacing the second iodide ion. This intramolecular step is kinetically favored for the formation of small rings like cyclobutane.

• Solvent: Polar aprotic solvents like ethanol, DMF, or DMSO are preferred as they solvate the cation of the base (e.g., Na⁺) while not strongly solvating the nucleophile, thus enhancing its reactivity. For reactions with sodium ethoxide, absolute ethanol is the logical solvent choice.

Caption: General mechanism for cyclobutane synthesis.

Core Application: Synthesis of 2-Methylcyclobutane-1,1-dicarboxylic Acid

A prime example of the utility of 1,3-diiodo-2-methylpropane is in the malonic ester synthesis of substituted cyclobutanes. This multi-step process first builds the cyclobutane ring and then modifies the product to yield a versatile carboxylic acid intermediate, which can be used for further derivatization in drug discovery programs. The overall transformation converts the alkyl dihalide into a cyclobutane carboxylic acid with one additional carbon atom.

The classic malonic ester synthesis provides a robust pathway to achieve this transformation[2]. The following protocol is adapted from a trusted procedure for a similar dihalide and is expected to provide good yields with 1,3-diiodo-2-methylpropane[3].

Detailed Experimental Protocol

Objective: To synthesize 2-methylcyclobutane-1-carboxylic acid via a malonic ester synthesis using 1,3-diiodo-2-methylpropane.

Caption: Experimental workflow for cyclobutane synthesis.

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles
Sodium (metal)	22.99	11.5 g	0.50
Absolute Ethanol	46.07	200 mL	-
Diethyl malonate	160.17	40.0 g (37.7 mL)	0.25
1,3-Diiodo-2-methylpropane	309.92	77.5 g	0.25
Potassium Hydroxide	56.11	56 g	1.0
Conc. Hydrochloric Acid	36.46	~85 mL	~1.0
Diethyl ether	-	As needed	-

Step-by-Step Methodology:

Part A: Synthesis of Diethyl 2-methylcyclobutane-1,1-dicarboxylate

• Preparation of Sodium Ethoxide: In a 1-L three-necked flask equipped with a mechanical stirrer and reflux condenser, carefully add 11.5 g (0.50 mol) of sodium metal in small pieces to 200 mL of absolute ethanol. Control the reaction rate by cooling the flask in an ice-water bath.

• Enolate Formation: Once all the sodium has reacted and the solution has cooled, add 40.0 g (0.25 mol) of diethyl malonate dropwise with stirring.

• Alkylation/Cyclization: To the resulting solution of sodio-malonic ester, add 77.5 g (0.25 mol) of 1,3-diiodo-2-methylpropane dropwise. The rate of addition should be controlled to maintain a gentle reflux. After the addition is complete, heat the mixture to reflux for 2-3 hours until the solution is neutral to moist litmus paper.

• Workup and Isolation: Cool the reaction mixture and remove the majority of the ethanol by distillation. Add 200 mL of water to the residue to dissolve the sodium iodide precipitate. Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 100 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude diethyl 2-methylcyclobutane-1,1-dicarboxylate. Purification can be achieved by vacuum distillation.

Part B: Hydrolysis and Decarboxylation to 2-Methylcyclobutane-1-carboxylic acid

• Saponification: Combine the crude diester from Part A with a solution of 56 g (1.0 mol) of potassium hydroxide in 100 mL of water and 100 mL of ethanol. Heat the mixture to reflux for 3 hours to ensure complete hydrolysis of the esters.

• Formation of the Diacid: Remove the ethanol by distillation. Cool the remaining aqueous solution in an ice bath and acidify by slowly adding concentrated hydrochloric acid until the solution is strongly acidic (pH < 1). The dicarboxylic acid will precipitate. Collect the solid by vacuum filtration and wash with cold water.

• Decarboxylation: Place the dry 2-methylcyclobutane-1,1-dicarboxylic acid in a distillation flask. Heat the flask in an oil bath to 160–170 °C. Vigorous evolution of CO₂ will occur.

• Final Purification: After the gas evolution ceases, increase the bath temperature to 210-220 °C and collect the product, 2-methylcyclobutane-1-carboxylic acid, by distillation.

Expected Outcome: This procedure yields the target carboxylic acid as a colorless liquid. The product should be characterized by ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its structure and purity.

Broader Applications: Synthesis of Four-Membered Heterocycles

The same fundamental principle of double SN2 displacement can be extended to the synthesis of valuable four-membered heterocycles.[4][5][6] By substituting the carbon-based nucleophile with a dinucleophile containing nitrogen, oxygen, or sulfur, a variety of saturated heterocycles can be accessed.

• Azetidines: Reaction with a primary amine (R-NH₂) or ammonia under basic conditions will yield N-substituted or N-unsubstituted 3-methylazetidines.

• Oxetanes: Reaction with a diol precursor or, more commonly, an intramolecular Williamson ether synthesis starting from a 3-halo-2-methylpropan-1-ol derivative.

• Thietanes: Reaction with sodium sulfide (Na₂S) provides a direct route to 3-methylthietane[4].

These heterocyclic scaffolds are prevalent in pharmaceuticals and serve as important building blocks for more complex molecular targets.

Relevance in Drug Development and Medicinal Chemistry

The synthesis of novel cyclic structures is a cornerstone of modern drug discovery. Small, strained rings like cyclobutanes and azetidines are increasingly incorporated into drug candidates for several strategic reasons:

• Structural Rigidity and Novelty: They provide a rigid, three-dimensional scaffold that can orient substituents in precise vectors to optimize binding with biological targets. This offers access to novel chemical space compared to more common aromatic or flexible aliphatic linkers.

• Metabolic Stability: The replacement of a gem-dimethyl group or a t-butyl group with a cyclobutane ring can block sites of metabolic oxidation, improving the pharmacokinetic profile of a drug.

• Bioisosterism: Azetidines and oxetanes are often used as bioisosteres for other functional groups, helping to fine-tune properties like solubility, polarity, and basicity.

The ability of 1,3-diiodo-2-methylpropane to efficiently generate these valuable motifs makes it a powerful tool for medicinal chemists in the design and synthesis of next-generation therapeutics.

References

• PubChem. (n.d.). 1,3-Diiodo-2-methylpropane. National Center for Biotechnology Information. Retrieved from [Link]

• Cravotto, G., & Cintas, P. (2006). The [2+2] Cycloaddition in the Synthesis of Cyclobutane and Cyclobutene Derivatives.
• Process for the C-alkylation of malonic esters using phase-transfer agents. (n.d.). Google Patents.

• Synthesis of New Spiro-Cyclopropanes Prepared by Non-Stabilized Diazoalkane Exhibiting an Extremely High Insecticidal Activity. (2022). Semantic Scholar. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 9.13: Cyclopropane Synthesis. Retrieved from [Link]

• 1,3-Cyclobutanedicarboxylic Acid—A History of Mistaken Identity. (n.d.).

• PrepChem. (n.d.). Synthesis of (b) cis-1,2-Cyclopentanedicarboxylic acid. Retrieved from [Link]

• Reaction scheme of photolysis of 1,3-diiodo-2-methyl-prop-1-ene (1) to... (n.d.). ResearchGate. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1,1-CYCLOBUTANEDICARBOXYLIC ACID. Retrieved from [Link]

• Process for the preparation of cyclobutan-1,2-dicarboxylic acid esters. (n.d.). Google Patents.
• Preparation method of diethyl malonate. (n.d.). Google Patents.

• SYNTHESIS OF FOUR MEMBERED HETEROCYCLES. (n.d.). Semantic Scholar. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 22.7: Alkylation of Enolate Ions. Retrieved from [Link]

• Recent Strategies Used in the Synthesis of Saturated Four- Membered Heterocycles. (2021). The Royal Society of Chemistry. Retrieved from [Link]

• University of Calgary. (n.d.). Ch21: Malonic esters. Retrieved from [Link]

• Four-Membered Ring Systems. (2025). ResearchGate. Retrieved from [Link]

Sources

• 1. Stereoretentive Formation of Cyclobutanes from Pyrrolidines: Lessons Learned from DFT Studies of the Reaction Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimization of Solvent Conditions for 1,3-Diiodo-2-methylpropane Reactions

Welcome to the technical support center for 1,3-Diiodo-2-methylpropane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction conditions. Here, we move beyond simple protocols to explain the fundamental principles governing your experimental outcomes, ensuring both success and reproducibility.

Introduction: Reactivity Profile of 1,3-Diiodo-2-methylpropane

1,3-Diiodo-2-methylpropane is a versatile bifunctional electrophile. Its core utility stems from two primary iodide leaving groups, which are among the best leaving groups in nucleophilic substitution reactions due to the weak carbon-iodine bond and the high stability of the resulting iodide anion.

Key Structural Features & Reactivity:

• Primary Halides: Both iodides are attached to primary carbons, strongly favoring the SN2 (bimolecular nucleophilic substitution) mechanism over SN1. This allows for stereospecific reactions if a chiral nucleophile is used.

• Bifunctionality: The presence of two reactive sites allows for the formation of two new bonds, making it an excellent building block for introducing a "C4" unit, forming heterocyclic compounds, or creating symmetrical molecules.

• Steric Hindrance: The methyl group at the 2-position provides moderate steric bulk near the reaction centers. While it doesn't prevent SN2 reactions, it can influence reaction rates and favor substitution over elimination when compared to unbranched dihalides.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most critical factors when selecting a solvent for reactions with 1,3-diiodo-2-methylpropane?

Answer: The choice of solvent is paramount as it directly influences reaction mechanism, rate, and selectivity. The three main considerations are:

• Reaction Mechanism (SN2 vs. E2): For nucleophilic substitution (SN2), the ideal solvent is polar aprotic . These solvents (e.g., DMSO, DMF, Acetonitrile) can dissolve the nucleophile but do not solvate the anionic component as strongly as protic solvents.[1] This leaves the nucleophile "naked" and highly reactive, accelerating the SN2 pathway.[1] Polar protic solvents (e.g., ethanol, water) should be avoided as they form a "solvent cage" around the nucleophile through hydrogen bonding, drastically reducing its nucleophilicity and slowing the reaction.[2]

• Controlling Competing Reactions:

  • Intramolecular Cyclization: If you are reacting with a dinucleophile, high dilution in an appropriate solvent can favor the formation of a larger ring over polymerization. Conversely, high concentrations favor intermolecular reactions.

  • Elimination (E2): While SN2 is favored for this primary dihalide, using a bulky, strongly basic nucleophile (e.g., potassium tert-butoxide) combined with high temperatures can promote the E2 elimination pathway.[3] To minimize elimination, use a less hindered, strongly nucleophilic but weakly basic species (e.g., NaN₃, NaCN) in a polar aprotic solvent.[3]

• Solubility: Ensure that both 1,3-diiodo-2-methylpropane and your nucleophile (often a salt) are soluble in the chosen solvent at the reaction temperature. Poor solubility is a common cause of failed or sluggish reactions.

Q2: How can I selectively achieve di-substitution over mono-substitution?

Answer: Achieving complete di-substitution requires pushing the reaction to completion. Here’s the strategy:

• Stoichiometry: Use a slight excess of the nucleophile (at least 2.1 to 2.5 equivalents) to ensure both electrophilic sites on the 1,3-diiodo-2-methylpropane molecule react.

• Reaction Time and Temperature: Monitor the reaction by TLC or GC-MS. After the initial formation of the mono-substituted product, the reaction may slow down. Gentle heating (e.g., 50-80 °C) can often provide the necessary activation energy to drive the second substitution to completion.

• Solvent Choice: A polar aprotic solvent like DMF or DMSO is highly effective. These solvents enhance the nucleophile's strength, which helps overcome any potential deactivation or steric hindrance after the first substitution.

Q3: What is the primary side reaction to watch for, and how can it be minimized?

Answer: The most common and often unintended side reaction is intramolecular cyclization when using a single nucleophile capable of reacting twice, or Wurtz-type coupling in Grignard reagent formation.

• Intramolecular Cyclization (e.g., forming a substituted cyclobutane): When a single molecule acts as a nucleophile at one end and an electrophile at the other (after the first substitution), it can cyclize. This is a classic method for forming four-membered rings.[4]

  • Minimization Strategy: To favor the desired intermolecular di-substitution, use a high concentration of your nucleophile and add the 1,3-diiodo-2-methylpropane slowly to the reaction mixture. This ensures the dihalide is more likely to encounter a new molecule of the nucleophile rather than its own tail.

• Wurtz-Type Coupling (in Grignard reactions): The initially formed Grignard reagent can act as a nucleophile and attack the C-I bond of an unreacted 1,3-diiodo-2-methylpropane molecule.

  • Minimization Strategy: Add the diiodide slowly to the magnesium turnings to maintain a low concentration of the starting material in the presence of the forming Grignard reagent.[5]

Q4: My bottle of 1,3-diiodo-2-methylpropane has a brown tint. Is it still pure enough for my reaction?

Answer: The brown color is almost certainly due to the presence of molecular iodine (I₂), formed from the slow decomposition of the alkyl iodide, often initiated by light. For many applications, this small impurity will not interfere. However, for sensitive reactions like Grignard reagent formation, it is best to purify it.

• Simple Purification Protocol:

  • Dissolve the discolored 1,3-diiodo-2-methylpropane in a non-polar solvent like diethyl ether or hexanes.

  • Wash the organic solution with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃). The thiosulfate will reduce the I₂ to colorless I⁻.

  • Continue washing until the organic layer is colorless.

  • Wash with brine (saturated NaCl solution), dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure.

Section 2: Troubleshooting Guides by Reaction Type

Nucleophilic Substitution (e.g., Williamson Ether Synthesis)

Problem	Possible Cause	Suggested Solution	Scientific Rationale
Low or No Reaction	1. Inactive Nucleophile	Use a polar aprotic solvent (DMSO, DMF) to increase nucleophilicity.[1]	Polar aprotic solvents solvate the counter-cation but not the nucleophile, leaving it "naked" and more reactive for the SN2 attack.[1]
2. Protic Solvent Contamination	Ensure solvent is anhydrous. Use a polar aprotic solvent.	Protic solvents (water, alcohols) form a hydrogen-bonding "cage" around the nucleophile, reducing its reactivity.[2]
3. Insufficient Temperature	Gently heat the reaction to 50-80 °C.	SN2 reactions have an activation energy barrier. Modest heating increases the kinetic energy of the molecules, leading to more frequent and energetic collisions.
Mixture of Mono- and Di-substituted Products	1. Insufficient Nucleophile	Increase the stoichiometry of the nucleophile to 2.2 equivalents or more.	Le Chatelier's principle: increasing the concentration of a reactant drives the equilibrium towards the products, in this case, the di-substituted product.
2. Short Reaction Time	Monitor the reaction by TLC. Extend the reaction time until the mono-substituted intermediate is consumed.	The second substitution may be slower than the first due to steric or electronic effects. The reaction simply needs more time to go to completion.
Formation of Elimination Byproduct (Alkene)	1. Nucleophile is too basic/hindered	Use a less sterically hindered nucleophile. For ether synthesis, if possible, use the corresponding alkoxide of a primary alcohol.[6]	Bulky bases (like tert-butoxide) will preferentially act as a base rather than a nucleophile, abstracting a proton and leading to E2 elimination.[3][6]
2. High Reaction Temperature	Run the reaction at the lowest temperature that allows for a reasonable rate. Avoid excessive heating (>100 °C).	Elimination reactions are entropically favored and their rates increase more significantly with temperature than substitution reactions.

Intramolecular Cyclization Reactions

Problem	Possible Cause	Suggested Solution	Scientific Rationale
Low Yield of Cyclized Product (e.g., Cyclobutane derivative)	1. Intermolecular Polymerization Dominates	Employ high-dilution conditions. Add the di-functional starting material slowly (e.g., via syringe pump) to a solution of the base/reagent.	High dilution favors intramolecular reactions, as the reactive ends of a single molecule are more likely to find each other than another molecule.
2. Incorrect Solvent	Use a non-coordinating, aprotic solvent (e.g., THF, Dioxane) that can stabilize the transition state without interfering.	The solvent must facilitate the reaction without competing as a nucleophile or excessively solvating the reactive species.
No Reaction	1. Ring Strain is too High	This is a thermodynamic barrier. Increase temperature to provide sufficient energy to overcome the strain energy of the transition state leading to the 4-membered ring.	The formation of small rings like cyclobutane is enthalpically disfavored due to angle strain. Higher temperatures are needed to overcome this barrier.
2. Base is not strong enough	Use a stronger base (e.g., NaH, KHMDS) to ensure complete deprotonation of the nucleophilic centers.	The reaction cannot proceed if the active nucleophile is not generated in a sufficient concentration.

Grignard Reagent Formation

Problem	Possible Cause	Suggested Solution	Scientific Rationale
Reaction Fails to Initiate	1. Wet Glassware or Solvent	Flame-dry all glassware under vacuum and use freshly distilled, anhydrous ether or THF.[5]	Grignard reagents are potent bases and are instantly destroyed by water or other protic sources.[7][8]
2. Passive Magnesium Surface	Activate the Mg turnings with a small crystal of iodine, a few drops of 1,2-dibromoethane, or by crushing them in the flask.[5]	A layer of magnesium oxide on the surface of the turnings prevents reaction. Activators expose fresh, reactive Mg metal.
Low Yield of Desired Product after Reaction with Electrophile	1. Wurtz Coupling Side Reaction	Add the 1,3-diiodo-2-methylpropane solution slowly to the Mg turnings to keep its concentration low.[5]	This minimizes the chance of the newly formed Grignard reagent (R-MgI) reacting with a starting diiodide molecule (R-I).
2. Formation of Di-Grignard vs. Mono-Grignard	To favor the di-Grignard, use >2 equivalents of Mg. To favor the mono-Grignard, use ~1 equivalent of Mg and shorter reaction times.	Stoichiometric control is key. Excess magnesium will drive the reaction to form the di-Grignard reagent.
3. Reaction Becomes Cloudy and Black	Reaction time may be too long, or temperature too high, leading to decomposition.	Once the magnesium is consumed, the reaction is complete. Prolonged heating can lead to side reactions and degradation of the reagent.[5]

Section 3: Experimental Protocols

Protocol 1: General Procedure for Di-Substitution via Williamson Ether Synthesis (Formation of a Diether)

This protocol details the synthesis of 1,3-bis(benzyloxy)-2-methylpropane.

Materials:

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Benzyl alcohol

• 1,3-Diiodo-2-methylpropane

• Diethyl ether, Saturated NH₄Cl (aq), Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: Under an inert atmosphere (N₂ or Ar), add sodium hydride (2.2 eq.) to a flame-dried, three-neck round-bottom flask equipped with a stir bar, thermometer, and dropping funnel.

• Alkoxide Formation: Suspend the NaH in anhydrous DMF. Cool the flask to 0 °C in an ice bath. Add benzyl alcohol (2.2 eq.) dissolved in a small amount of DMF dropwise via the dropping funnel. Stir for 30-60 minutes at 0 °C, allowing H₂ gas to evolve.

• Substitution: Add a solution of 1,3-diiodo-2-methylpropane (1.0 eq.) in DMF dropwise to the sodium benzoxide solution at 0 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to 60 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-12 hours.

• Workup: Cool the reaction to room temperature and quench by slowly adding saturated aqueous NH₄Cl. Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

• Purification: Combine the organic layers, wash with water and then brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Final Purification: Purify the crude product by column chromatography on silica gel to yield the pure diether.

Section 4: Data Tables

Table 1: Properties of Common Solvents and Their Application in 1,3-Diiodo-2-methylpropane Reactions

Solvent	Type	Dielectric Constant (ε)	Boiling Point (°C)	Suitability for SN2	Suitability for Grignard	Comments
N,N-Dimethylformamide (DMF)	Polar Aprotic	37	153	Excellent	Unsuitable	Ideal for SN2; high boiling point allows for a wide temperature range. Reacts with Grignard reagents.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	47	189	Excellent	Unsuitable	Highly polar, excellent for dissolving salts, but can be difficult to remove. Reacts with Grignard reagents.
Acetonitrile (MeCN)	Polar Aprotic	38	82	Very Good	Unsuitable	Good for SN2, lower boiling point makes it easier to remove than DMF/DMSO.
Acetone	Polar Aprotic	21	56	Good	Unsuitable	Can be used for SN2 but is less polar. Its electrophilic carbonyl reacts with Grignard reagents.
Tetrahydrofuran (THF)	Polar Aprotic (Ethereal)	7.6	66	Moderate	Excellent	The solvent of choice for Grignard reactions. Less effective for SN2 with ionic nucleophiles due to lower polarity.
Diethyl Ether (Et₂O)	Nonpolar/Aprotic	4.3	35	Poor	Excellent	Classic Grignard solvent. Too nonpolar to effectively dissolve most nucleophilic salts for SN2.
Ethanol (EtOH)	Polar Protic	25	78	Poor	Unsuitable	Protic nature deactivates nucleophiles for SN2 and destroys Grignard reagents.
Dichloromethane (DCM)	Aprotic	9.1	40	Moderate	Can be used	Useful for less polar reactants; generally less effective for SN2 with charged nucleophiles than DMF.

Section 5: Visual Guides

Diagram 1: Solvent Selection Workflow for 1,3-Diiodo-2-methylpropane

Caption: Decision workflow for selecting an optimal solvent system.

Diagram 2: Troubleshooting Low Yield in Di-Substitution Reactions

Caption: Logical guide for troubleshooting low-yield substitution reactions.

References

• MDPI - Solvent-Free 1,3-Dipolar Cycloadditions. Molecules. Available at: [Link]

• PubChem - 1,3-Diiodo-2-methylpropane. National Center for Biotechnology Information. Available at: [Link]

• Reddit - Grignard Formation - Troubleshooting and Perfecting. r/Chempros. Available at: [Link]

• NIH - Synthesis of 1,3-Substituted Cyclobutanes by Allenoate-Alkene [2 + 2] Cycloaddition. National Library of Medicine. Available at: [Link]

• Master Organic Chemistry - Alkene Stability Increases With Substitution. Master Organic Chemistry. Available at: [Link]

• Master Organic Chemistry - The Williamson Ether Synthesis. Master Organic Chemistry. Available at: [Link]

• Master Organic Chemistry - Deciding SN1/SN2/E1/E2 - The Solvent. Master Organic Chemistry. Available at: [Link]

• Chemistry LibreTexts - The Williamson Ether Synthesis. Chemistry LibreTexts. Available at: [Link]

• Chemistry LibreTexts - Characteristics of the SN2 Reaction. Chemistry LibreTexts. Available at: [Link]

• Chemistry Steps - Reactivity of Alkyl Halides in SN2 Reactions. Chemistry Steps. Available at: [Link]

• Chemistry LibreTexts - Grignard Reagents. Chemistry LibreTexts. Available at: [Link]

• Organic Chemistry Tutor - Williamson Ether Synthesis Reaction Mechanism. YouTube. Available at: [Link]

Sources

• 1. Reactivity of Alkyl Halides in SN2 Reactions - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Synthesis of 1,3-Substituted Cyclobutanes by Allenoate-Alkene [2 + 2] Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Purification of 1,3-Diiodo-2-methylpropane Reaction Products

Welcome to the technical support center for the purification of 1,3-diiodo-2-methylpropane. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile building block. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of 1,3-diiodo-2-methylpropane synthesized via the Finkelstein reaction.

Introduction to the Purification Challenges

The synthesis of 1,3-diiodo-2-methylpropane, a valuable intermediate in organic synthesis, is commonly achieved through a Finkelstein reaction. This nucleophilic substitution reaction typically involves the conversion of a more readily available dihalide, such as 1,3-dichloro- or 1,3-dibromo-2-methylpropane, using an iodide salt like sodium iodide in a suitable solvent, often acetone. The success of the reaction is driven by the precipitation of the less soluble sodium chloride or bromide, shifting the equilibrium towards the desired diiodinated product.

However, the purification of the crude reaction product can present several challenges. These may include the presence of unreacted starting materials, mono-iodinated intermediates, and byproducts from side reactions. Additionally, the inherent instability of some alkyl iodides requires careful handling to prevent degradation during the purification process. This guide provides practical, field-proven insights to help you navigate these challenges and obtain high-purity 1,3-diiodo-2-methylpropane.

Troubleshooting Guide

This section addresses specific issues that may arise during the work-up and purification of your 1,3-diiodo-2-methylpropane reaction mixture.

Problem 1: Persistent Color in the Organic Layer After Work-up

Question: After the initial aqueous work-up, my organic layer containing the crude 1,3-diiodo-2-methylpropane has a persistent yellow, brown, or even purple color. What is the cause, and how can I remove it?

Answer:

Causality: The coloration is almost certainly due to the presence of elemental iodine (I₂). Iodine can form from the oxidation of iodide ions (I⁻), especially if the reaction mixture is exposed to air for extended periods or under acidic conditions. While small amounts of iodine may not interfere with subsequent reactions, its presence indicates potential product degradation and can complicate purification.

Solution:

• Sodium Thiosulfate Wash: The most effective method to remove elemental iodine is to wash the organic layer with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).[1] Thiosulfate reduces iodine to colorless iodide ions, which are then extracted into the aqueous phase.

  • Protocol: In a separatory funnel, add the colored organic layer and an equal volume of saturated sodium thiosulfate solution. Shake the funnel gently. The color in the organic layer should disappear. Drain the aqueous layer and repeat the wash if necessary until the organic layer is colorless.

• Sodium Bisulfite or Metabisulfite Wash: An alternative to sodium thiosulfate is a wash with an aqueous solution of sodium bisulfite (NaHSO₃) or sodium metabisulfite (Na₂S₂O₅). These reagents also effectively reduce iodine to iodide.

Self-Validation: The disappearance of the color is a clear visual indicator of the successful removal of iodine.

Problem 2: Incomplete Reaction - Presence of Starting Material and/or Mono-iodinated Intermediate

Question: My TLC or GC-MS analysis of the crude product shows significant amounts of the starting dihalide (e.g., 1,3-dibromo-2-methylpropane) and the mono-iodinated intermediate (1-bromo-3-iodo-2-methylpropane). How can I improve the reaction completion and separate these impurities?

Answer:

Causality:

• Insufficient Reaction Time or Temperature: The Finkelstein reaction is an equilibrium process, and insufficient time or temperature may not allow the reaction to proceed to completion.

• Poor Solubility of Sodium Iodide: If the sodium iodide is not fully dissolved in the acetone, the reaction rate will be significantly slower.[2] The use of anhydrous acetone is crucial as water will increase the solubility of the sodium chloride or bromide byproduct, hindering the forward reaction.[2]

• Stoichiometry: An insufficient excess of sodium iodide can lead to incomplete conversion.

Solutions:

• Driving the Reaction to Completion:

  • Ensure you are using a sufficient excess of sodium iodide (typically 2.5 to 3 equivalents per dihalide).

  • Use anhydrous acetone as the solvent.

  • Increase the reaction time and/or temperature (refluxing in acetone is common). Monitor the reaction progress by TLC until the starting material spot is no longer visible.

• Purification via Column Chromatography: If the reaction cannot be driven to completion, column chromatography is the most effective method for separating the desired diiodo product from the less polar starting material and the mono-iodinated intermediate.

  • Stationary Phase: Silica gel is a suitable stationary phase.

  • Eluent System: A non-polar eluent system is recommended. Start with pure hexanes or heptane and gradually increase the polarity by adding a small amount of a slightly more polar solvent like ethyl acetate or diethyl ether. A typical starting point would be 1-5% ethyl acetate in hexanes.

  • TLC Analysis: Monitor the separation by TLC. The diiodo product will be the most polar of the three and will have the lowest Rf value. The starting dihalide will be the least polar with the highest Rf, and the mono-iodinated intermediate will have an intermediate Rf.

Experimental Protocol: Column Chromatography Purification

This protocol outlines a standard procedure for the purification of crude 1,3-diiodo-2-methylpropane using silica gel column chromatography.

Materials:

• Crude 1,3-diiodo-2-methylpropane

• Silica gel (60 Å, 230-400 mesh)

• Hexanes (or heptane)

• Ethyl acetate (or diethyl ether)

• TLC plates (silica gel coated)

• TLC chamber

• Potassium permanganate stain or an iodine chamber for visualization

Procedure:

• TLC Analysis of Crude Mixture:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane).

  • Spot the solution on a TLC plate.

  • Develop the TLC plate in a chamber containing a solvent system of 5% ethyl acetate in hexanes.

  • Visualize the spots using a UV lamp (if applicable) and then by staining with potassium permanganate or in an iodine chamber. Note the Rf values of the product and impurities.

• Column Preparation (Slurry Method):

  • In a beaker, prepare a slurry of silica gel in hexanes.

  • Secure a glass chromatography column in a vertical position and add a small plug of cotton or glass wool to the bottom.

  • Add a layer of sand over the plug.

  • Pour the silica gel slurry into the column, allowing the solvent to drain while gently tapping the column to ensure even packing.

  • Add another layer of sand on top of the packed silica gel.

  • Drain the solvent until the level is just at the top of the sand.

• Sample Loading:

  • Dissolve the crude 1,3-diiodo-2-methylpropane in a minimal amount of a non-polar solvent (e.g., hexanes or dichloromethane).

  • Carefully apply the solution to the top of the silica gel column using a pipette.

  • Allow the sample to adsorb onto the silica gel by draining the solvent until the liquid level is just at the top of the sand.

• Elution and Fraction Collection:

  • Carefully add the eluent (e.g., 1-5% ethyl acetate in hexanes) to the top of the column.

  • Apply gentle pressure (e.g., with a hand pump or nitrogen line) to begin eluting the compounds.

  • Collect fractions in test tubes or vials.

  • Monitor the elution process by TLC analysis of the collected fractions.

• Isolation of Pure Product:

  • Combine the fractions containing the pure 1,3-diiodo-2-methylpropane.

  • Remove the solvent using a rotary evaporator to yield the purified product.

Problem 3: Product Degradation During Purification

Question: I observe the formation of a colored impurity or new spots on my TLC plate during column chromatography or upon storage of the purified product. What is causing this, and how can I prevent it?

Answer:

Causality: Alkyl iodides can be sensitive to light and air, leading to the formation of elemental iodine and other degradation products.[3] Prolonged contact with silica gel, which can be slightly acidic, may also promote decomposition.

Solutions:

• Minimize Exposure to Light and Air:

  • Wrap your reaction flask and chromatography column in aluminum foil to protect the compound from light.

  • Work relatively quickly during purification.

  • Store the purified product in a brown glass vial under an inert atmosphere (e.g., nitrogen or argon) and in a refrigerator or freezer.

• Use of a Stabilizer: Commercial samples of some alkyl iodides are supplied with a small piece of copper wire or copper powder as a stabilizer. Copper scavenges any iodine that may form, preventing further degradation. You can add a small piece of copper wire to your purified product for long-term storage.

• Neutralize Silica Gel: If you suspect that the acidity of the silica gel is causing decomposition, you can use deactivated silica gel. This can be prepared by making a slurry of the silica gel in your eluent containing a small amount of a non-nucleophilic base, such as triethylamine (typically 1-2%), and then packing the column with this slurry.

Frequently Asked Questions (FAQs)

Q1: What is the expected yield for the synthesis of 1,3-diiodo-2-methylpropane via the Finkelstein reaction?

A1: With an optimized procedure, yields for the Finkelstein reaction are typically high, often exceeding 80%. The key to achieving a high yield is to drive the reaction to completion by using an excess of sodium iodide and ensuring anhydrous conditions.

Q2: How can I confirm the identity and purity of my final product?

A2: A combination of analytical techniques should be used:

• NMR Spectroscopy (¹H and ¹³C): This is the most definitive method for structural confirmation. The ¹H NMR spectrum of 1,3-diiodo-2-methylpropane is expected to show a multiplet for the methine proton, a doublet for the methylene protons, and a doublet for the methyl protons. The ¹³C NMR spectrum will show three distinct signals corresponding to the three unique carbon environments.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC can be used to assess the purity of the sample, and the mass spectrum will show the molecular ion peak and characteristic fragmentation patterns that can confirm the identity of the compound.

• TLC: A single spot on a TLC plate developed in an appropriate solvent system is a good indication of purity.

Q3: Can I purify 1,3-diiodo-2-methylpropane by distillation?

A3: Yes, vacuum distillation can be an effective purification method, particularly for larger quantities. However, care must be taken as alkyl iodides can be thermally sensitive. It is crucial to perform the distillation under reduced pressure to lower the boiling point and minimize the risk of decomposition. The boiling point of 1,3-diiodo-2-methylpropane is not well-documented in the literature, so a trial-and-error approach with careful temperature monitoring may be necessary.

Data Summary

Parameter	Typical Value/Range	Source
Molecular Weight	309.92 g/mol	[4]
Appearance	Colorless to light yellow liquid	Inferred
Typical Finkelstein Reaction Yield	>80%	Inferred
Column Chromatography Eluent	1-5% Ethyl Acetate in Hexanes	Inferred
TLC Rf (5% EtOAc/Hexanes)	~0.3 - 0.5 (highly dependent on conditions)	Inferred

Workflow and Logic Diagrams

Purification Workflow

Caption: General workflow for the purification of 1,3-diiodo-2-methylpropane.

Troubleshooting Logic

Caption: Troubleshooting decision tree for common purification issues.

References

• PubChem. (n.d.). 1,3-Diiodo-2-methylpropane. National Center for Biotechnology Information. Retrieved from [Link]

• University of Rochester. (n.d.). Workup for Removing Bromine or Iodine. Department of Chemistry. Retrieved from [Link]

• Finkelstein, H. (1910). Über ein neues Verfahren zur Darstellung von Alkyljodiden. Berichte der deutschen chemischen Gesellschaft, 43(2), 1528–1532.

• Wikipedia. (2023). Finkelstein reaction. Retrieved from [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925.
• Armarego, W. L. F., & Chai, C. L. L. (2012).
• Li, J. J. (2009). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer.

Sources

• 1. Workup [chem.rochester.edu]
• 2. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 3. US3425798A - Process for the removal of iodine from organic compounds - Google Patents [patents.google.com]
• 4. 1,3-Diiodo-2-methylpropane | C4H8I2 | CID 21738338 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Conversion Rates with 1,3-Diiodo-2-methylpropane

Welcome to the technical support center for 1,3-Diiodo-2-methylpropane. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when using this sterically hindered, bifunctional reagent. The following troubleshooting guides and frequently asked questions (FAQs) are presented in a question-and-answer format to directly address specific issues you may encounter during your experiments, with a focus on overcoming low conversion rates.

Troubleshooting Guide: Addressing Low Conversion Rates

Low conversion rates in reactions involving 1,3-Diiodo-2-methylpropane are a frequent challenge, primarily stemming from its inherent steric hindrance and the propensity for side reactions. This guide provides a systematic approach to diagnosing and resolving these issues.

Q1: My cyclization reaction to form a four-membered ring (e.g., azetidine, oxetane, or cyclobutane) is resulting in a low yield of the desired product and a significant amount of starting material remains. What are the likely causes and how can I improve the conversion?

A1: Low conversion in the synthesis of four-membered rings using 1,3-Diiodo-2-methylpropane is most commonly attributed to the steric hindrance posed by the methyl group at the 2-position, which significantly slows down the rate of intramolecular nucleophilic substitution (SN2) reactions.[1][2] Several factors can be optimized to favor the desired cyclization.

Causality and Strategic Solutions:

• Steric Hindrance: The methyl group on the propane backbone impedes the backside attack of the nucleophile, which is essential for an SN2 reaction.[1][2] This increases the activation energy for the cyclization.

• Reaction Kinetics: The formation of strained four-membered rings is often kinetically challenging.[3]

• Suboptimal Reaction Conditions: Inappropriate choice of base, solvent, or temperature can fail to provide sufficient energy to overcome the activation barrier or may promote side reactions.

Troubleshooting Workflow:

Troubleshooting Decision Pathway

Experimental Protocol: Enhanced Conditions for Azetidine Synthesis

This protocol provides a starting point for optimizing the synthesis of a 2-methylazetidine derivative.

• Reagent Preparation:

  • Dissolve the primary amine (1.0 eq) in anhydrous DMF under an inert atmosphere (e.g., Argon).

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium hydride (NaH, 60% dispersion in mineral oil, 2.2 eq) portion-wise, ensuring the temperature does not exceed 10 °C.

  • Stir the mixture at room temperature for 30 minutes to ensure complete deprotonation.

• Reaction Execution:

  • Prepare a solution of 1,3-Diiodo-2-methylpropane (1.1 eq) in a minimal amount of anhydrous DMF.

  • Using a syringe pump, add the diiodide solution to the amine/base mixture over a period of 4-6 hours to maintain high dilution.

  • After the addition is complete, slowly warm the reaction mixture to 60-80 °C.

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Cool the reaction to room temperature and cautiously quench with saturated aqueous ammonium chloride.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Q2: My reaction is producing a significant amount of oligomeric or polymeric byproducts instead of the desired cyclic product. How can I favor intramolecular cyclization over intermolecular reactions?

A2: The formation of polymers is a classic competing reaction when using bifunctional electrophiles like 1,3-Diiodo-2-methylpropane. This occurs when the nucleophilic site of one molecule reacts with the electrophilic site of another molecule, leading to chain growth.

Causality and Strategic Solutions:

• Concentration Effects: At high concentrations, the probability of intermolecular collisions is significantly higher than intramolecular ring-closing events.

• High-Dilution Principle: By significantly lowering the concentration of the reactants, the likelihood of one end of a molecule finding the other end of the same molecule is increased, thus favoring intramolecular cyclization.

Troubleshooting Workflow:

Favoring Intramolecular Cyclization

Data Presentation: Impact of Concentration on Cyclization Yield

Concentration (M)	Typical Outcome	Recommended Action
> 0.1	Predominantly polymerization	Decrease concentration significantly
0.01 - 0.1	Mixture of polymer and cyclized product	Further dilution is recommended
< 0.01	Favors intramolecular cyclization	Optimal for difficult ring closures

Q3: I am observing the formation of elimination byproducts (alkenes) in my reaction. How can I minimize this side reaction?

A3: Elimination reactions (E2 mechanism) are a common side reaction with alkyl halides, especially when using strong, sterically hindered bases.[4][5][6]

Causality and Strategic Solutions:

• Base Strength and Steric Hindrance: Strong, bulky bases can preferentially act as bases rather than nucleophiles, abstracting a proton and leading to elimination.

• Temperature: Higher temperatures generally favor elimination over substitution.

Troubleshooting Recommendations:

• Choice of Base: If possible, use a less sterically hindered, yet sufficiently strong, base. For example, potassium carbonate may be a better choice than potassium tert-butoxide in some cases.

• Temperature Control: Run the reaction at the lowest temperature that still allows for a reasonable reaction rate for the desired substitution.

• Nucleophile Choice: Use a "softer," more nucleophilic reagent that is less basic.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 1,3-Diiodo-2-methylpropane?

A1: 1,3-Diiodo-2-methylpropane is a dense, colorless to light yellow liquid. Its key properties are summarized in the table below.[7]

Property	Value
Chemical Formula	C₄H₈I₂
Molecular Weight	309.92 g/mol
Boiling Point	~215 °C (decomposes)
Density	~2.35 g/mL
Reactivity	Primary alkyl iodide, susceptible to SN2 and E2 reactions

Q2: How should I purify and store 1,3-Diiodo-2-methylpropane?

A2: Alkyl iodides can be sensitive to light and air, leading to decomposition and the formation of iodine, which can give the compound a purplish or brownish tint.

• Purification: If the compound has discolored, it can be washed with a dilute aqueous solution of sodium thiosulfate to remove free iodine, followed by washing with water and brine. It should then be dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent removed under reduced pressure. For rigorous purification, distillation under reduced pressure is recommended.

• Storage: Store 1,3-Diiodo-2-methylpropane in an amber glass bottle under an inert atmosphere (e.g., argon or nitrogen) and refrigerate. The addition of a small piece of copper wire can help to scavenge any traces of iodine that may form upon storage.

Q3: Are there less sterically hindered alternatives to 1,3-Diiodo-2-methylpropane for the synthesis of 2-substituted four-membered rings?

A3: Yes, if the steric hindrance of the methyl group is proving to be insurmountable, you might consider alternative strategies. One common approach is to use a reagent with a better leaving group, which can lower the activation energy of the cyclization. For example, converting 2-methyl-1,3-propanediol to the corresponding ditosylate or dimesylate can provide a more reactive electrophile.[8]

References

• Hillier, M. C.; Chen, C. -Y. A straightforward synthesis of various 1,3-disubstituted azetidines has been accomplished via the alkylation of primary amines with in situ generated bis-triflates of 2-substituted-1,3-propanediols. J. Org. Chem.2006 , 71, 7885-7887. [Link]

• Semantic Scholar. Synthesis of Four Membered Heterocycles. [Link]

• ResearchGate. Synthetic methods to access azetidines. [Link]

• ResearchGate. Synthesis of Azetidine Nitrones by Double Methylene Incorporation into Nitrile Oxides Using Diazomethane. [Link]

• MDPI. Solvent-Free 1,3-Dipolar Cycloadditions of Nitrones for a More Sustainable Synthesis of Glycomimetics. [Link]

• ResearchGate. Synthesis of diethyl 4-alkyl-2,2-oxetane dicarboxylates. [Link]

• MDPI. Diastereoselective Synthesis of cis-2,6-Disubstituted Dihydropyrane Derivatives through a Competitive Silyl-Prins Cyclization versus Alternative Reaction Pathways. [Link]

• ResearchGate. Synthesis of Oxetanes. [Link]

• Wikipedia. Oxetane. [Link]

• Auburn University. Synthesis of Cyclobutane-Containing Natural Products using Macrocyclic 1,4-Diketones as Templates for Diastereoselective Transformations. [Link]

• PMC. Oxetanes: formation, reactivity and total syntheses of natural products. [Link]

• ResearchGate. Cyclobutylidenecyclopropane: New Synthesis and Use in 1,3-Dipolar Cycloadditions − A Direct Route to Spirocyclopropane-Annulated Azepinone Derivatives. [Link]

• PubMed Central. Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin. [Link]

• ScholarWorks@UNO. "Synthesis of Novel Azetidines" by Amber Thaxton. [Link]

• Chemistry LibreTexts. 10.4: Effect of sterics on Sn2 reactions. [Link]

• PubChem. 1,3-Diiodo-2-methylpropane. [Link]

• Organic & Biomolecular Chemistry. Heterocycles in organic synthesis: thiazoles and triazoles as exemplar cases of synthetic auxiliaries. [Link]

• PMC. A real space picture of the role of steric effects in SN2 reactions. [Link]

• The Royal Society of Chemistry. Recent Strategies Used in the Synthesis of Saturated Four- Membered Heterocycles. [Link]

• Chemistry LibreTexts. 8.1: E2 Reaction. [Link]

• MDPI. Halogen-Induced Controllable Cyclizations as Diverse Heterocycle Synthetic Strategy. [Link]

• Journal of the American Chemical Society. Steric and Solvation Effects in Ionic SN2 Reactions. [Link]

• YouTube. 16.5 Diels-Alder Reactions | Organic Chemistry. [Link]

• PubMed Central. Stereoretentive Formation of Cyclobutanes from Pyrrolidines: Lessons Learned from DFT Studies of the Reaction Mechanism. [Link]

• Master Organic Chemistry. Two Elimination Reaction Patterns. [Link]

• Master Organic Chemistry. Common Blind Spot: Intramolecular Reactions. [Link]

• ResearchGate. Recent Strategies Used in the Synthesis of Saturated Four-Membered Heterocycles. [Link]

• MDPI. Radical Cyclization-Initiated Difunctionalization Reactions of Alkenes and Alkynes. [Link]

• Chemistry Steps. Steric Hindrance in SN2 and SN1 Reactions. [Link]

• PubMed Central. A [4 + 4] annulation strategy for the synthesis of eight-membered carbocycles based on intramolecular cycloadditions of conjugated enynes. [Link]

• Chemistry LibreTexts. 11.7: Elimination Reactions- Zaitsev's Rule. [Link]

• ResearchGate. Chapter 4: Four-Membered Ring Systems. [Link]

• Quora. Why does methylbromide undergo substitution reaction while 2-bromo-2-methylpropane undergo elimination reaction?. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. A real space picture of the role of steric effects in SN2 reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 1,3-Diiodo-2-methylpropane | C4H8I2 | CID 21738338 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Azetidine synthesis [organic-chemistry.org]

Technical Support Center: Work-up Procedures for 1,3-Diiodo-2-methylpropane Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth technical assistance and troubleshooting for the work-up procedures of chemical reactions involving 1,3-diiodo-2-methylpropane. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying chemical principles to empower you to navigate the challenges of your experimental work. This guide is structured to address common issues and questions in a direct, question-and-answer format, ensuring you can quickly find the solutions you need.

I. Troubleshooting Guide: Navigating Common Work-up Challenges

This section addresses specific problems you may encounter during the quenching and work-up of reactions utilizing 1,3-diiodo-2-methylpropane, particularly in the context of cyclopropanation reactions analogous to the Simmons-Smith reaction.

Question 1: After quenching my reaction, the organic layer has a persistent purple or brown color. How do I remove the colored impurity?

Answer:

The persistent purple or brown color in your organic layer is almost certainly due to the presence of elemental iodine (I₂). This can arise from unreacted starting material or from the oxidation of iodide ions during the work-up. Fortunately, this is a common issue with a straightforward solution.

Causality: Iodine has low solubility in aqueous solutions but is highly soluble in many organic solvents, giving the characteristic color. To remove it, you need to convert it to a water-soluble and colorless salt.

Solution: The most effective method is to wash the organic layer with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃). The thiosulfate ion is a reducing agent that converts elemental iodine to colorless iodide ions, which are then readily extracted into the aqueous phase.

Chemical Principle: 2S₂O₃²⁻(aq) + I₂(org) → S₄O₆²⁻(aq) + 2I⁻(aq)

Step-by-Step Protocol:

• Transfer your quenched and separated organic layer to a separatory funnel.

• Add a volume of saturated aqueous sodium thiosulfate solution approximately equal to the volume of your organic layer.

• Stopper the funnel and shake vigorously for 30-60 seconds, periodically venting to release any pressure.

• You should observe the purple or brown color of the organic layer disappear. If the color persists, the amount of iodine may be substantial. In this case, you can add more sodium thiosulfate solution or allow for a longer period of vigorous mixing.

• Allow the layers to separate, and then drain the aqueous layer.

• For good measure, you can perform a second wash with deionized water or brine to remove any residual thiosulfate or iodide salts.

Question 2: I've added my aqueous quench solution, and now I have a persistent emulsion that won't separate. What should I do?

Answer:

Emulsion formation is a frequent challenge in the work-up of many organic reactions, especially when finely divided solids or amphiphilic molecules are present. In the context of reactions with 1,3-diiodo-2-methylpropane, particularly those involving organozinc reagents, finely divided zinc salts can contribute to this problem.

Causality: Emulsions are colloidal suspensions of one liquid in another, stabilized by a third component that reduces the interfacial tension between the two immiscible liquids.

Solutions: There are several techniques you can employ, from simple to more involved:

• Patience and Time: Sometimes, simply allowing the separatory funnel to stand undisturbed for an extended period (15-30 minutes) can lead to the slow coalescence of the dispersed droplets and eventual layer separation.

• Addition of Brine: A saturated aqueous solution of sodium chloride (brine) is often the first and most effective solution. The high ionic strength of the brine increases the polarity of the aqueous phase, which in turn decreases the solubility of the organic components in the aqueous layer and helps to break up the emulsion. Add a small volume of brine, gently swirl the separatory funnel (do not shake vigorously again), and observe if the layers begin to separate.

• Gentle Agitation: Gently swirling or rocking the separatory funnel, or stirring the mixture with a glass rod, can help to coalesce the droplets without re-forming a stable emulsion.

• Filtration: If the emulsion is caused by fine solid particles, filtering the entire mixture through a pad of Celite® or glass wool can remove the solid and break the emulsion. You will then need to separate the layers of the filtrate.

• Changing the Solvent: Adding a small amount of a different organic solvent with a different density (e.g., diethyl ether if you are using dichloromethane) can sometimes alter the properties of the organic phase enough to disrupt the emulsion.

Question 3: My reaction involved an organozinc reagent (from a Simmons-Smith type reaction), and after quenching, I'm having trouble with gelatinous precipitates and isolating my product. What is the best way to work up these reactions?

Answer:

Organozinc reagents, such as those formed in Simmons-Smith cyclopropanations, are typically quenched by protonolysis. The resulting zinc salts (e.g., zinc iodide, zinc hydroxide) can be problematic during work-up, often forming gelatinous precipitates that can trap the product and complicate phase separation.

Causality: The Lewis acidic nature of the zinc iodide (ZnI₂) byproduct is a common source of side reactions and work-up difficulties. Quenching with water can lead to the formation of insoluble zinc hydroxides.

Recommended Quenching and Work-up Strategy:

A common and effective method is to quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

Chemical Principle: Ammonium chloride is a mild acid that effectively protonates and hydrolyzes the organozinc species. The ammonium ions also form soluble complexes with the zinc ions, preventing the precipitation of zinc hydroxide.

Step-by-Step Protocol:

• Cool the reaction mixture in an ice bath.

• Slowly and carefully add a saturated aqueous solution of ammonium chloride to the reaction mixture with vigorous stirring. You may observe some gas evolution.

• Allow the mixture to warm to room temperature and continue stirring until the reaction is fully quenched.

• Transfer the mixture to a separatory funnel and add your desired extraction solvent (e.g., diethyl ether, ethyl acetate).

• Wash the organic layer sequentially with:

  • Saturated aqueous ammonium chloride (to ensure complete removal of zinc salts).

  • Saturated aqueous sodium thiosulfate (if iodine color is present).

  • Brine.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure.

An alternative for acid-sensitive products is to quench with pyridine, which complexes with the zinc iodide.[1]

II. Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with 1,3-diiodo-2-methylpropane?

A1: 1,3-Diiodo-2-methylpropane is classified as harmful in contact with skin and causes serious eye irritation.[2] It is essential to handle this compound in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves. Avoid inhalation of vapors and contact with skin and eyes.

Q2: I need to synthesize 1,3-diiodo-2-methylpropane. What is a common method, and what are the work-up considerations?

A2: A common method for synthesizing alkyl iodides from the corresponding alcohol is the Appel reaction. In this case, 2-methyl-1,3-propanediol would be treated with triphenylphosphine (PPh₃) and iodine (I₂). A major challenge in the work-up of the Appel reaction is the removal of the triphenylphosphine oxide (TPPO) byproduct.

Work-up for the Appel Reaction:

• After the reaction is complete, quench any remaining iodine by washing with a saturated aqueous solution of sodium thiosulfate.[2]

• To remove TPPO, one common method is to concentrate the reaction mixture and then triturate the residue with a non-polar solvent like pentane or a mixture of hexane and diethyl ether. TPPO is often insoluble in these solvents and will precipitate, allowing for its removal by filtration.[3]

• Alternatively, the crude mixture can be purified by column chromatography on silica gel.

Q3: What are the most common side reactions to be aware of when using 1,3-diiodo-2-methylpropane in a Simmons-Smith type reaction?

A3: Based on the well-studied Simmons-Smith reaction with diiodomethane, several side reactions can be anticipated:

• Methylation of Heteroatoms: The zinc carbenoid can be electrophilic enough to methylate (or, in this case, add a 2-methylpropyl group to) heteroatoms like alcohols.[1]

• Reaction with Allylic Thioethers: If your substrate contains an allylic thioether, the reagent can form a sulfur ylide, which may undergo a[2]-sigmatropic rearrangement instead of cyclopropanation.[1]

• Lewis Acid-Catalyzed Rearrangements: The zinc iodide byproduct is a Lewis acid and can catalyze the decomposition or rearrangement of acid-sensitive substrates or products.[1]

Q4: How should I dispose of waste containing 1,3-diiodo-2-methylpropane and other iodine-containing compounds?

A4: All waste containing halogenated organic compounds should be collected in a designated halogenated organic waste container. Do not mix it with non-halogenated waste. Follow all local and institutional guidelines for hazardous waste disposal.

III. Quantitative Data Summary

The following table summarizes the properties of common quenching and washing agents used in the work-up of 1,3-diiodo-2-methylpropane reactions.

Reagent	Formula	Molar Mass ( g/mol )	Purpose in Work-up	Comments
Sodium Thiosulfate	Na₂S₂O₃	158.11	Quenches excess iodine (I₂)	Typically used as a saturated aqueous solution. The reaction is visually indicated by the disappearance of the iodine color.
Ammonium Chloride	NH₄Cl	53.49	Quenches organozinc reagents and helps to dissolve zinc salts	Used as a saturated aqueous solution. A milder alternative to strong acids.
Sodium Bicarbonate	NaHCO₃	84.01	Neutralizes acidic solutions	Use with caution if quenching a strong acid, as it will produce CO₂ gas, leading to pressure buildup in a separatory funnel.
Brine	NaCl (aq)	58.44	Breaks emulsions and removes bulk water from the organic layer	A saturated aqueous solution of sodium chloride.

IV. Experimental Protocols and Workflows

A. Standard Protocol for Quenching and Work-up of a Simmons-Smith Type Cyclopropanation

This protocol is a general guideline for the work-up of a reaction where 1,3-diiodo-2-methylpropane is used with a zinc-copper couple to cyclopropanate an alkene.

Materials:

• Reaction mixture containing the cyclopropanated product, unreacted reagents, and zinc salts.

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Extraction solvent (e.g., diethyl ether, ethyl acetate)

• Separatory funnel, Erlenmeyer flasks, filter funnel, and filter paper

Procedure:

• Quenching: Cool the reaction vessel to 0 °C in an ice bath. Slowly and with vigorous stirring, add the saturated aqueous NH₄Cl solution dropwise. Continue stirring for 15-20 minutes at 0 °C, then allow the mixture to warm to room temperature.

• Extraction: Transfer the quenched reaction mixture to a separatory funnel. Add the extraction solvent and shake well. Allow the layers to separate. Drain the aqueous layer.

• Washing: a. Wash the organic layer with a fresh portion of saturated aqueous NH₄Cl. b. If the organic layer is colored, wash with saturated aqueous Na₂S₂O₃ until the color disappears. c. Wash the organic layer with brine to remove the majority of the dissolved water.

• Drying: Drain the organic layer into an Erlenmeyer flask. Add a sufficient amount of anhydrous MgSO₄ or Na₂SO₄ and swirl. The drying agent should move freely when the solution is dry.

• Isolation: Filter the dried organic solution through a filter paper or a cotton plug into a pre-weighed round-bottom flask.

• Concentration: Remove the solvent using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product as necessary, typically by column chromatography on silica gel.

B. Workflow Diagram for Work-up Decision Making

The following diagram illustrates the decision-making process during the work-up of a reaction involving 1,3-diiodo-2-methylpropane.

Work-up decision workflow for 1,3-diiodo-2-methylpropane reactions.

V. References

• Simmons, H. E.; Smith, R. D. A New Synthesis of Cyclopropanes from Olefins. J. Am. Chem. Soc.1958 , 80 (19), 5323–5324. [Link]

• Charette, A. B.; Beauchemin, A. Simmons-Smith Cyclopropanation Reaction. Org. React.2001 , 58, 1. [Link]

• PubChem. 1,3-Diiodo-2-methylpropane. National Center for Biotechnology Information. [Link]

• Appel, R. Tertiary Phosphane/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage. Angew. Chem. Int. Ed. Engl.1975 , 14 (12), 801–811. [Link]

• Wikipedia. Simmons–Smith reaction. [Link]

• University of Rochester, Department of Chemistry. Workup: Triphenylphosphine Oxide. [Link]

• Lee, J. et al. Organozinc-promoted ring opening of cyclopropanols. ARKIVOC2012 , (ii), 74-84. [Link]

Sources

• 1. WO2020002338A1 - Process for the preparation of cyclopropane compounds using diazo-com pounds - Google Patents [patents.google.com]
• 2. Appel Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 3. Workup [chem.rochester.edu]

Technical Support Center: High-Throughput Screening of Reaction Conditions for 1,3-Diiodo-2-methylpropane

Document ID: HTS-DIMP-2026-01

Version: 1.0

Overview & Core Principles

This guide provides in-depth technical support for researchers engaging in the high-throughput screening (HTS) of reaction conditions for the synthesis of 1,3-diiodo-2-methylpropane. The primary synthetic route considered is the conversion of a suitable precursor, such as 2-methyl-1,3-propanediol or its derivatives (e.g., dimesylate, ditosylate), to the target diiodo compound, typically via a Finkelstein-type SN2 reaction.[1][2][3][4]

High-throughput experimentation (HTE) allows for the rapid and parallel execution of numerous reactions, making it an invaluable tool for optimizing reaction parameters such as solvent, temperature, reagent stoichiometry, and reaction time.[5] However, the miniaturized and automated nature of HTS presents unique challenges. This document is structured to address these specific issues, providing both quick-reference FAQs and detailed troubleshooting guides grounded in mechanistic principles.

The core principle of this process is a bimolecular nucleophilic substitution (SN2) reaction. Understanding the mechanism is critical for troubleshooting. The reaction involves a backside attack by an iodide nucleophile on the carbon atom bearing a leaving group (e.g., mesylate, tosylate, bromide).[6][7] This concerted mechanism dictates the need for specific solvent properties, steric considerations, and strong nucleophiles.

Frequently Asked Questions (FAQs)

Q1: What is the most common precursor for synthesizing 1,3-diiodo-2-methylpropane?

A1: The most common and stable starting material is 2-methyl-1,3-propanediol.[8][9][10] However, diols themselves are poor substrates for direct conversion with iodide salts. The hydroxyl groups must first be converted into better leaving groups. This is typically achieved by transforming the diol into a dimesylate or ditosylate ester. These sulfonate esters are excellent substrates for the subsequent SN2 reaction with an iodide source like sodium iodide (NaI).[11]

Q2: Why is acetone a frequently recommended solvent for the Finkelstein reaction?

A2: Acetone is a polar aprotic solvent that readily dissolves sodium iodide (NaI).[3] Crucially, the sodium salts of the leaving groups, such as sodium mesylate, sodium tosylate, sodium chloride (NaCl), or sodium bromide (NaBr), are poorly soluble in acetone.[2][4] According to Le Châtelier's principle, the precipitation of these byproduct salts from the reaction mixture drives the equilibrium towards the formation of the desired alkyl iodide, resulting in higher yields.[2]

Q3: Can I use tertiary precursors for this reaction?

A3: No, the Finkelstein reaction proceeds via an SN2 mechanism, which is highly sensitive to steric hindrance.[3][7] Tertiary alkyl halides or sulfonates will not undergo substitution due to the steric bulk preventing the necessary backside attack by the nucleophile. Instead, elimination (E2) reactions become the dominant and unwanted pathway.[3] The substrate for 1,3-diiodo-2-methylpropane synthesis involves primary carbons, which are ideal for SN2 reactions.[4]

Q4: My product appears to be degrading during workup or analysis. Is 1,3-diiodo-2-methylpropane unstable?

A4: Yes, alkyl iodides, particularly di-iodinated compounds, can be sensitive to light, heat, and air, leading to decomposition.[12][13] It is crucial to minimize exposure to light by using amber vials or wrapping reaction plates in foil. If purification by chromatography is necessary, it should be performed efficiently, and the product should be stored under an inert atmosphere (e.g., argon or nitrogen) at low temperatures.

Q5: What analytical technique is best suited for HTS analysis of this reaction?

A5: For high-throughput analysis, speed is essential. Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (UHPLC-MS) is the preferred method.[14] It offers rapid analysis times (often less than a minute per sample), high sensitivity, and the selectivity to distinguish the starting material, mono-iodinated intermediate, and the desired di-iodinated product by their mass-to-charge ratios.[15][16][17]

HTS Workflow & Visualization

The following diagram outlines a typical high-throughput screening workflow for optimizing the synthesis of 1,3-diiodo-2-methylpropane. This process is designed for execution on an automated liquid handling platform.[18][19][20]

Caption: Automated HTS workflow for 1,3-diiodo-2-methylpropane synthesis.

Troubleshooting Guide

Issue 1: Low or No Conversion of Starting Material

• Question: My analysis shows a high percentage of the starting dimesylate/ditosylate and very little of the desired product across all wells. What are the likely causes?

• Answer & Solutions: This issue points to a fundamental problem with reaction activation or conditions. Let's break down the causality:

  • Insufficient Nucleophilicity/Solubility: The iodide salt may not be sufficiently soluble or active in the chosen solvent system. While acetone is standard, its solvating power can be limited.

    • Troubleshooting Steps:

      • Solvent Screen: Ensure your screen includes a range of polar aprotic solvents. Consider alternatives like Acetonitrile (MeCN), Dimethylformamide (DMF), or Dimethyl Sulfoxide (DMSO). DMF and DMSO are excellent at solvating salts but require higher temperatures for purification due to their high boiling points.

      • Iodide Source: While NaI is common, potassium iodide (KI) can sometimes offer different solubility and reactivity profiles. Ensure the iodide salt is anhydrous, as water can hinder SN2 reactions.

  • Inadequate Temperature: SN2 reactions have an activation energy barrier that must be overcome. Room temperature may be insufficient.

    • Troubleshooting Steps:

      • Temperature Screening: Your experimental design should include a range of temperatures. A typical starting range for this reaction is 50°C to 100°C.[21] Be aware that higher temperatures can promote side reactions.

  • Poor Leaving Group: While unlikely with mesylates or tosylates, if you are attempting a direct conversion from a di-bromide, ensure the quality of the starting material is high.

    • Troubleshooting Steps:

      • Confirm Precursor Quality: Use NMR or LC-MS to confirm the identity and purity of your starting material (e.g., 2-methyl-1,3-bis(mesyloxy)propane).

Issue 2: Stalling at the Mono-iodinated Intermediate

• Question: I am observing a significant peak corresponding to 1-iodo-3-mesyloxy-2-methylpropane but very little of the desired di-iodinated product. Why is the second substitution not occurring?

• Answer & Solutions: This is a common kinetic issue where the first substitution is significantly faster than the second.

  • Insufficient Reaction Time or Temperature: The second substitution may simply require more energy or time.

    • Troubleshooting Steps:

      • Time-Course Study: Set up an experiment where you sample wells at different time points (e.g., 2h, 6h, 12h, 24h) to understand the reaction kinetics.

      • Increase Temperature: As with low conversion, increasing the incubation temperature can provide the necessary energy to drive the second substitution.

  • Stoichiometry of Iodide: If the amount of iodide is limiting, the reaction may stall after the first substitution.

    • Troubleshooting Steps:

      • Screen Iodide Equivalents: Ensure your screen includes a range of iodide concentrations. For a di-substitution, at least 2.2-3.0 equivalents of the iodide salt are recommended to ensure a high concentration of the nucleophile is maintained throughout the reaction.

Issue 3: Significant Formation of Impurities and Side Products

• Question: My chromatograms are messy, showing multiple unidentified peaks and a low yield of the target molecule. What side reactions should I be aware of?

• Answer & Solutions: Besides product degradation (see FAQ A4), the primary side reaction in SN2 chemistry is elimination (E2).

  • Elimination Side Reactions: Although primary sulfonates are less prone to elimination than secondary or tertiary ones, high temperatures and certain bases can promote the formation of alkene byproducts.

    • Troubleshooting Steps:

      • Moderate Temperature: Avoid excessively high temperatures (>120°C) if possible. Find the "sweet spot" that promotes substitution without significantly increasing elimination.

      • Control Basicity: Ensure your reaction medium is not basic. Iodide salts are neutral. If any basic additives are being screened, be aware of their potential to cause elimination.

  • Reaction with Solvent: Highly reactive solvents or impurities can lead to byproducts.

    • Troubleshooting Steps:

      • Use High-Purity Solvents: Always use anhydrous, high-purity solvents to avoid unwanted side reactions. Avoid chlorinated solvents where possible, as I+ reagents can react with them.[22]

  • Oxidative Cleavage of the Diol Precursor: If there are issues during the preparation of the sulfonate ester from the diol, oxidative cleavage is a possibility, especially if using certain reagents.[23]

    • Troubleshooting Steps:

      • Purify the Intermediate: Ensure the dimesylate or ditosylate precursor is pure before starting the HTS iodination step. This isolates the problem to the substitution reaction itself.

Experimental Protocols & Data Presentation

Protocol: HTS Plate Setup for Solvent and Temperature Screening

• Stock Solution Preparation:

  • Prepare a 0.2 M stock solution of 2-methyl-1,3-bis(mesyloxy)propane in anhydrous acetonitrile.

  • Prepare a 0.6 M stock solution of anhydrous sodium iodide in anhydrous DMSO.

• Automated Dispensing (to a 96-well reaction plate):

  • Using an automated liquid handler (e.g., Agilent Bravo, Beckman Biomek), dispense 50 µL (10 µmol) of the precursor stock solution to each well.[18][19]

  • Dispense 50 µL (30 µmol, 3.0 eq) of the NaI stock solution to each well.

  • Dispense 100 µL of the screening solvents to the appropriate columns (e.g., Columns 1-3: Acetone, Columns 4-6: MeCN, Columns 7-9: DMF, Columns 10-12: DMSO).

• Incubation:

  • Seal the reaction plates with heat-resistant seals.

  • Place the plates in plate heaters at the designated screening temperatures (e.g., Plate 1 @ 60°C, Plate 2 @ 80°C, Plate 3 @ 100°C).

  • Incubate for the desired reaction time (e.g., 12 hours).

• Workup & Analysis:

  • Cool plates to room temperature.

  • Unseal and add 100 µL of aqueous sodium thiosulfate solution to quench excess iodine.

  • Add 200 µL of ethyl acetate, seal, and shake for liquid-liquid extraction.

  • Centrifuge the plates to separate layers.

  • Transfer 50 µL of the organic layer to a new analysis plate, dilute with 150 µL of acetonitrile, and submit for UHPLC-MS analysis.

Data Presentation: Example Screening Results Table

The results from a well-designed HTS campaign can be effectively summarized in a table or heatmap.

Well ID	Solvent	Temp (°C)	Precursor Area	Mono-Iodo Area	Di-Iodo Area	% Conversion
A1	Acetone	60	5.2e6	1.1e6	0.2e6	20%
A2	Acetone	80	2.1e6	2.5e6	2.8e6	65%
A3	Acetone	100	0.5e6	1.0e6	6.5e6	94%
B1	MeCN	60	4.8e6	1.5e6	0.5e6	29%
B2	MeCN	80	1.5e6	3.0e6	4.1e6	81%
B3	MeCN	100	0.2e6	0.8e6	7.9e6	98%
C1	DMF	60	3.9e6	2.8e6	1.2e6	51%
C2	DMF	80	0.9e6	2.1e6	6.8e6	90%
C3	DMF	100	<0.1e6	0.5e6	8.8e6	>99%

% Conversion calculated based on the disappearance of the precursor relative to the sum of all relevant product and intermediate peaks.

References

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 1,3-Diiodo- vs. 1,3-Dibromo-2-methylpropane in Nucleophilic Substitution

For researchers and professionals in drug development and synthetic chemistry, the selection of appropriate starting materials is paramount to the success of a synthetic route. The reactivity of alkyl halides, in particular, is a cornerstone of C-C and C-heteroatom bond formation. This guide provides an in-depth comparison of the reactivity of two structurally similar yet distinct primary alkyl halides: 1,3-diiodo-2-methylpropane and 1,3-dibromo-2-methylpropane. We will delve into the theoretical underpinnings of their reactivity, present a robust experimental design for their direct comparison, and analyze the anticipated outcomes based on fundamental principles of organic chemistry.

Theoretical Framework: A Tale of Two Halides and a Hindered Core

The reactivity of an alkyl halide in a nucleophilic substitution reaction, particularly an SN2 reaction, is primarily governed by two key factors: the nature of the leaving group and the steric environment around the electrophilic carbon.

The Decisive Role of the Leaving Group

The facility with which a leaving group departs is directly related to its stability as an independent species. An excellent leaving group is a weak base, as it can effectively stabilize the negative charge it acquires upon heterolytic bond cleavage. When comparing iodide and bromide, we look to the acidity of their conjugate acids, hydroiodic acid (HI) and hydrobromic acid (HBr).

HI is a stronger acid than HBr (pKa ≈ -10 for HI, pKa ≈ -9 for HBr). Consequently, the iodide ion (I⁻) is a weaker base than the bromide ion (Br⁻) and is therefore a better leaving group.[1][2] The larger size of the iodide ion also allows for greater polarizability, which helps to stabilize the developing negative charge in the transition state of an SN2 reaction.[3] This leads to a lower activation energy for the substitution reaction involving the alkyl iodide.

The Impact of Steric Hindrance

Both 1,3-diiodo- and 1,3-dibromo-2-methylpropane are primary alkyl halides. However, the presence of a methyl group on the carbon adjacent to the electrophilic carbons (C1 and C3) introduces significant steric hindrance.[4] In an SN2 reaction, the nucleophile must approach the electrophilic carbon from the backside, directly opposite the leaving group.[5][6] The methyl group at the 2-position partially shields this line of attack, slowing the reaction rate compared to an unbranched primary alkyl halide.[7]

Predicted Reactivity

Considering these two opposing factors, we can predict the relative reactivity. The superior leaving group ability of iodide is a significant electronic effect that generally leads to faster reaction rates. While the steric hindrance from the 2-methyl group will slow the reaction for both substrates, this effect is identical for both molecules. Therefore, the difference in the leaving group ability is expected to be the dominant factor. We predict that 1,3-diiodo-2-methylpropane will be more reactive than 1,3-dibromo-2-methylpropane in nucleophilic substitution reactions.

Experimental Design for a Comparative Kinetic Study

To empirically validate our prediction, a well-designed kinetic experiment is essential. The following protocol outlines a method to compare the reaction rates of the two compounds under identical conditions.

Synthesis of Substrates

1,3-Dibromo-2-methylpropane: This compound can be synthesized from isobutylene oxide or from the corresponding diol. It is also commercially available from several suppliers.[2][8]

1,3-Diiodo-2-methylpropane: This compound is less common commercially but can be readily synthesized from 1,3-dibromo-2-methylpropane via a Finkelstein reaction. This involves treating the dibromo compound with an excess of sodium iodide in a suitable solvent like acetone. The less soluble sodium bromide precipitates, driving the equilibrium towards the formation of the diiodo product.

Kinetic Experiment: A Competition Reaction

A competition experiment is an elegant method for determining the relative reactivity of two substrates.

Objective: To determine the relative rates of reaction of 1,3-diiodo-2-methylpropane and 1,3-dibromo-2-methylpropane with a common nucleophile.

Protocol:

• Preparation of the Reaction Mixture: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve equimolar amounts of 1,3-diiodo-2-methylpropane and 1,3-dibromo-2-methylpropane in anhydrous acetone.

• Initiation of the Reaction: To this solution, add a sub-stoichiometric amount (e.g., 0.5 equivalents) of a nucleophile, such as sodium thiophenoxide. The use of a sub-stoichiometric amount of the nucleophile ensures that the two substrates are competing for a limited amount of the reagent.

• Reaction Conditions: Maintain the reaction at a constant temperature (e.g., 50 °C) using a thermostatically controlled oil bath.

• Monitoring the Reaction: At regular time intervals, withdraw aliquots of the reaction mixture. Quench the reaction immediately by adding a large volume of cold water.

• Analysis: Extract the organic components with a suitable solvent (e.g., diethyl ether). Analyze the composition of the organic layer using gas chromatography (GC). The GC analysis will allow for the quantification of the remaining amounts of both 1,3-diiodo-2-methylpropane and 1,3-dibromo-2-methylpropane.

Anticipated Results and Data Analysis

The rate of consumption of each alkyl halide is proportional to its reaction rate constant. By plotting the natural logarithm of the concentration of each starting material against time, we can determine the pseudo-first-order rate constants.

Data Presentation

The following table presents the physical properties of the two compounds and the anticipated kinetic data from the competition experiment. The kinetic data is illustrative and based on established chemical principles.

Property	1,3-Dibromo-2-methylpropane	1,3-Diiodo-2-methylpropane
CAS Number	28148-04-1[2]	17616-44-3
Molecular Formula	C₄H₈Br₂[2]	C₄H₈I₂
Molecular Weight	215.92 g/mol [2]	309.92 g/mol
Boiling Point	175-177 °C[2]	Not readily available
Density	1.799 g/mL[2]	Not readily available
Anticipated Relative Rate Constant (k_rel)	1	> 10

Interpretation of Results

We anticipate that the concentration of 1,3-diiodo-2-methylpropane will decrease significantly faster than that of 1,3-dibromo-2-methylpropane. This would result in a much larger pseudo-first-order rate constant for the diiodo compound. The relative rate constant (k_rel) is expected to be substantially greater than 1, confirming that the superior leaving group ability of iodide outweighs the steric hindrance in determining the overall reactivity.

Conclusion

References

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Spectroscopic Validation of Products from 1,3-Diiodo-2-methylpropane Reactions: A Comparative Guide

In the landscape of synthetic organic chemistry, the unambiguous identification of reaction products is paramount. This guide provides a comprehensive framework for the spectroscopic validation of molecules derived from 1,3-diiodo-2-methylpropane, a versatile C4 building block. We will explore the characteristic spectroscopic signatures of potential products arising from distinct reaction pathways, offering a comparative analysis to aid researchers in their synthetic endeavors. This document is designed for researchers, scientists, and drug development professionals who rely on rigorous analytical characterization to drive their projects forward.

The Strategic Importance of Spectroscopic Validation

Potential Reaction Pathways of 1,3-Diiodo-2-methylpropane

To illustrate the principles of spectroscopic validation, we will consider three plausible reaction pathways for 1,3-diiodo-2-methylpropane:

• Intramolecular Cyclization: In the presence of a suitable reagent, such as a zinc-copper couple (Simmons-Smith reaction), 1,3-diiodo-2-methylpropane can undergo intramolecular cyclization to form methylcyclopropane .[1][2]

• Double Nucleophilic Substitution with a Dithiol: Reaction with a dinucleophile like propane-1,3-dithiol in the presence of a base will yield the heterocyclic compound 2-methyl-1,3-dithiane .

• Double Nucleophilic Substitution with Pseudohalides: The use of pseudohalide nucleophiles, such as sodium azide (NaN₃) or potassium thiocyanate (KSCN), leads to the formation of 2-methyl-1,3-diazide and 2-methyl-1,3-dithiocyanate , respectively.[3]

The following diagram illustrates these potential transformations:

Caption: Potential reaction pathways of 1,3-diiodo-2-methylpropane.

A Unified Workflow for Spectroscopic Analysis

A robust validation of the reaction outcome necessitates a coordinated analytical approach. The following workflow outlines the logical progression of spectroscopic techniques to elucidate the structure of the obtained product.

Caption: A logical workflow for the purification and spectroscopic analysis of reaction products.

Comparative Spectroscopic Data

The following sections detail the expected spectroscopic data for each potential product. This comparative analysis is the cornerstone of accurate product identification.

Methylcyclopropane

The formation of a strained three-membered ring in methylcyclopropane results in unique spectroscopic features, particularly in its NMR spectra.

Spectroscopic Technique	Expected Observations
¹H NMR	Protons on a cyclopropane ring are highly shielded and appear at unusually high field (low ppm values). Expect complex multiplets in the range of 0.2-1.0 ppm. The methyl protons will appear as a doublet around 1.0-1.2 ppm.[4][5]
¹³C NMR	The carbons of the cyclopropane ring are also shielded and appear at a high field, typically between -5 and 20 ppm. The methyl carbon will be in a similar region.[6]
FTIR (Gas Phase)	C-H stretching vibrations of the cyclopropyl ring are observed at higher frequencies than in alkanes, typically around 3080-3000 cm⁻¹.
Mass Spectrometry (EI)	The molecular ion peak (M⁺) will be observed at m/z = 56. Common fragmentation patterns involve the loss of a methyl group (M-15) to give a fragment at m/z = 41 (the cyclopropyl cation), which is often the base peak.[7][8]

2-Methyl-1,3-dithiane

The formation of this six-membered heterocyclic compound with two sulfur atoms leads to a distinct set of spectroscopic signals.

Spectroscopic Technique	Expected Observations
¹H NMR	Expect a quartet for the proton at the 2-position (methine proton) coupled to the methyl protons. The methyl group will appear as a doublet. The methylene protons of the dithiane ring will give complex multiplets.
¹³C NMR	The carbon at the 2-position will be in the range of 35-45 ppm. The methyl carbon will be around 20-25 ppm. The two equivalent methylene carbons adjacent to the sulfur atoms will appear in the region of 25-35 ppm.
FTIR (Liquid Film)	C-H stretching vibrations will be observed in the typical alkane region (2960-2850 cm⁻¹). The C-S stretching vibrations are weak and appear in the fingerprint region (800-600 cm⁻¹).
Mass Spectrometry (EI)	The molecular ion peak (M⁺) will be at m/z = 134. Fragmentation may involve the loss of the methyl group (M-15) or cleavage of the dithiane ring.

2-Methyl-1,3-diazide

The introduction of two azide functional groups will be clearly evident in the IR spectrum. The symmetry of the molecule will simplify the NMR spectra.

Spectroscopic Technique	Expected Observations
¹H NMR	Due to the symmetry, the two methylene groups are chemically equivalent. Expect a doublet for the four methylene protons. The methine proton will be a multiplet, and the methyl group will be a doublet. The protons on the carbons attached to the azide group will be deshielded compared to the corresponding alkane.
¹³C NMR	The two methylene carbons attached to the azide groups will be equivalent and will appear in the range of 40-60 ppm. The methine carbon and the methyl carbon will have distinct signals.
FTIR (Liquid Film)	The most characteristic feature will be a very strong, sharp absorption band around 2100 cm⁻¹ corresponding to the asymmetric stretching vibration of the azide (N₃) group.[9][10]
Mass Spectrometry (EI)	The molecular ion peak (M⁺) is expected at m/z = 140. A characteristic fragmentation pattern for azides is the loss of a molecule of nitrogen (N₂), resulting in a significant M-28 peak.

2-Methyl-1,3-dithiocyanate

Similar to the diazide, the thiocyanate functional groups will provide a strong diagnostic signal in the IR spectrum.

Spectroscopic Technique	Expected Observations
¹H NMR	The two methylene groups are chemically equivalent. Expect a doublet for the four methylene protons. The methine proton will appear as a multiplet, and the methyl group as a doublet. The protons on the carbons attached to the thiocyanate group will be deshielded.
¹³C NMR	The two methylene carbons attached to the thiocyanate groups will be equivalent and will appear in the range of 30-40 ppm. The carbon of the thiocyanate group itself will have a chemical shift in the range of 110-120 ppm.[11]
FTIR (Liquid Film)	A strong, sharp absorption band in the region of 2175-2140 cm⁻¹ is characteristic of the C≡N stretching vibration of the thiocyanate (-SCN) group.[12][13]
Mass Spectrometry (EI)	The molecular ion peak (M⁺) is expected at m/z = 172. Fragmentation may involve the loss of the thiocyanate group or cleavage of the carbon-sulfur bond.

Experimental Protocols

General Considerations for Sample Preparation

For all spectroscopic techniques, it is crucial to use a pure sample. Purification of the reaction product is typically achieved through extraction and column chromatography. The choice of solvent for NMR analysis is critical; deuterated chloroform (CDCl₃) is a common choice for non-polar to moderately polar compounds. For IR spectroscopy, the sample can be analyzed as a neat liquid (if applicable) or as a solution in a suitable solvent.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Protocol for ¹H and ¹³C NMR Analysis:

• Sample Preparation: Dissolve 5-10 mg of the purified product in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a clean NMR tube.

• Instrument Setup:

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution.

  • Set the appropriate spectral width and acquisition time.

• ¹H NMR Acquisition:

  • Acquire the spectrum using a standard pulse sequence.

  • Process the data by applying Fourier transformation, phase correction, and baseline correction.

  • Integrate the signals to determine the relative number of protons.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for each unique carbon.[14]

  • A larger number of scans is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

  • Process the data similarly to the ¹H NMR spectrum.

Fourier-Transform Infrared (FTIR) Spectroscopy

Protocol for FTIR Analysis (Liquid Sample):

• Background Spectrum: Record a background spectrum of the clean ATR crystal or salt plates.

• Sample Application: Apply a small drop of the purified liquid sample onto the ATR crystal or between two salt plates (e.g., NaCl or KBr).

• Spectrum Acquisition: Acquire the sample spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

• Data Processing: The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Protocol for Electron Ionization (EI) Mass Spectrometry:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization: The sample is vaporized and then bombarded with a high-energy electron beam (typically 70 eV) to generate positively charged ions (molecular ions and fragment ions).

• Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and a mass spectrum is generated, which is a plot of ion intensity versus m/z.

Conclusion

The successful synthesis and characterization of organic molecules are intrinsically linked. By employing a systematic and comparative spectroscopic workflow, researchers can confidently validate the products of reactions involving 1,3-diiodo-2-methylpropane. The distinct spectroscopic fingerprints of potential products, such as methylcyclopropane, 2-methyl-1,3-dithiane, 2-methyl-1,3-diazide, and 2-methyl-1,3-dithiocyanate, provide a clear basis for their differentiation. This guide serves as a foundational resource for making informed decisions in the laboratory, ensuring the integrity and progression of research and development in the chemical sciences.

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A Comparative Kinetic Analysis of 1,3-Diiodo-2-methylpropane in Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the choice of an appropriate bifunctional electrophile is paramount for the successful construction of complex molecular architectures, particularly in the synthesis of cyclic compounds. Among the array of available reagents, 1,3-diiodo-2-methylpropane presents a unique structural motif with the potential for introducing a gem-dimethyl-substituted three-carbon unit. However, a comprehensive understanding of its reactivity profile, especially in comparison to other structurally related electrophiles, is crucial for its effective utilization. This guide provides an in-depth kinetic analysis of reactions involving 1,3-diiodo-2-methylpropane, offering a comparative perspective against less sterically encumbered analogues and detailing the experimental methodologies for such investigations.

The Impact of Steric Hindrance on Reactivity: A Tale of Two Diodides

At the heart of understanding the reactivity of 1,3-diiodo-2-methylpropane lies the concept of steric hindrance. The presence of a methyl group at the 2-position significantly influences the accessibility of the electrophilic carbon atoms to incoming nucleophiles. This steric impediment is a defining characteristic that distinguishes it from its un-substituted counterpart, 1,3-diiodopropane.

Nucleophilic substitution reactions, particularly bimolecular (SN2) reactions, are highly sensitive to steric bulk around the reaction center.[1][2] The SN2 mechanism involves a backside attack of the nucleophile on the carbon atom bearing the leaving group.[3] Any obstruction to this trajectory will invariably slow down the reaction rate.

In the case of 1,3-diiodo-2-methylpropane, the methyl group at the β-position to both iodides creates a neopentyl-like environment. It is well-documented that neopentyl halides are notoriously unreactive in SN2 reactions due to the severe steric hindrance posed by the quaternary carbon center.[1] This steric clash prevents the nucleophile from achieving the necessary orbital overlap for the substitution to occur efficiently. Consequently, 1,3-diiodo-2-methylpropane is expected to exhibit significantly lower reaction rates in SN2 processes compared to linear 1,3-diiodopropane.

Experimental Design for Kinetic Analysis: A Step-by-Step Protocol

To quantitatively assess the reactivity of 1,3-diiodo-2-methylpropane and its analogues, a robust kinetic analysis is indispensable. Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful and non-invasive method for monitoring the progress of these reactions in real-time.

Protocol: Kinetic Monitoring of the Reaction of Diiodoalkanes with a Nucleophile using ¹H NMR Spectroscopy

Objective: To determine the second-order rate constants for the reaction of 1,3-diiodo-2-methylpropane and 1,3-diiodopropane with a model nucleophile (e.g., sodium thiophenoxide in a deuterated polar aprotic solvent like DMSO-d₆).

Materials:

• 1,3-Diiodo-2-methylpropane

• 1,3-Diiodopropane

• Sodium thiophenoxide

• Dimethyl sulfoxide-d₆ (DMSO-d₆)

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• NMR tubes

• Constant temperature NMR spectrometer

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the internal standard in DMSO-d₆ of a known concentration.

  • In a typical experiment, a solution of the diiodoalkane (e.g., 0.05 M) and the internal standard in DMSO-d₆ is prepared in an NMR tube.

  • A separate solution of sodium thiophenoxide (e.g., 0.05 M) in DMSO-d₆ is also prepared.

• Reaction Initiation and Monitoring:

  • The NMR tube containing the diiodoalkane solution is placed in the pre-heated NMR spectrometer probe.

  • After acquiring an initial spectrum (t=0), the sodium thiophenoxide solution is injected into the NMR tube, and the acquisition of a series of ¹H NMR spectra is initiated immediately at regular time intervals.

• Data Analysis:

  • The concentration of the starting material and the product at each time point is determined by integrating their characteristic signals relative to the signal of the internal standard.

  • For a second-order reaction, a plot of 1/([Reactant]) versus time will yield a straight line, the slope of which is the second-order rate constant (k).

Causality Behind Experimental Choices:

• Choice of Nucleophile: Thiophenoxide is a soft, highly polarizable nucleophile that is well-suited for SN2 reactions with alkyl iodides.

• Choice of Solvent: DMSO is a polar aprotic solvent that solvates the cation of the nucleophile salt, leaving the nucleophile anion relatively free and highly reactive.[4]

• Internal Standard: An internal standard is crucial for accurate quantification as it is unaffected by the reaction and serves as a reference for changes in the concentrations of reactants and products.

• Temperature Control: Maintaining a constant temperature is critical as reaction rates are highly temperature-dependent.

Comparative Kinetic Data: The Quantitative Story

Electrophile	Structure	Expected Relative Rate of SN2 Reaction	Rationale
1,3-Diiodopropane	I-CH₂-CH₂-CH₂-I	1	Unhindered primary iodide, allowing for facile backside attack.
1,3-Diiodo-2-methylpropane	I-CH₂(CH₃)CH-CH₂-I	<< 1	Significant steric hindrance from the β-methyl group, analogous to neopentyl systems, severely retarding the SN2 reaction rate. [1]
Neopentyl Bromide	(CH₃)₃C-CH₂-Br	~10⁻⁵ (relative to ethyl bromide)	A well-studied example of a sterically hindered primary halide with an extremely low SN2 reactivity.

Application in Synthesis: The Challenge of Cyclization

A primary application of bifunctional electrophiles like 1,3-diiodoalkanes is in the synthesis of cyclic compounds through intramolecular cyclization with a dinucleophile. For instance, the reaction with a malonic ester derivative can lead to the formation of a cyclobutane ring.

The rate of this intramolecular cyclization is also governed by the principles of stereoelectronic control and steric hindrance. For 1,3-diiodopropane, the formation of the cyclobutane ring is a well-established process. However, for 1,3-diiodo-2-methylpropane, the steric hindrance from the 2-methyl group is expected to significantly disfavor the transition state for cyclization, making the reaction much slower and potentially leading to competing side reactions like elimination.

Visualizing the Kinetic Experiment

The following diagram illustrates the workflow for the kinetic analysis of the reaction between a diiodoalkane and a nucleophile.

Caption: Workflow for the kinetic analysis of diiodoalkane reactions via NMR spectroscopy.

Conclusion: Navigating Reactivity through Kinetic Insight

The kinetic analysis of reactions involving 1,3-diiodo-2-methylpropane reveals a significantly attenuated reactivity in SN2 reactions compared to its linear counterpart, 1,3-diiodopropane. This diminished reactivity is a direct consequence of the steric hindrance imposed by the 2-methyl group, which impedes the requisite backside attack of the nucleophile. For researchers and drug development professionals, this understanding is critical. While 1,3-diiodo-2-methylpropane offers a unique structural element, its application in synthetic routes that rely on SN2-type transformations will likely require more forcing reaction conditions, longer reaction times, or alternative synthetic strategies that circumvent its inherent steric challenges. This comparative guide, grounded in the principles of physical organic chemistry and supported by established experimental protocols, serves as a valuable resource for making informed decisions in the selection and application of bifunctional electrophiles.

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A Researcher's Guide to Computationally Modeling the Reaction Mechanisms of 1,3-Diiodo-2-methylpropane

In the landscape of drug development and molecular synthesis, a profound understanding of reaction mechanisms is paramount. For halogenated alkanes such as 1,3-diiodo-2-methylpropane, a precursor in various synthetic pathways, elucidating the competition between substitution and elimination reactions is critical for controlling product formation and optimizing reaction conditions. This guide provides a comprehensive comparison of computational approaches to model the reaction mechanisms of 1,3-diiodo-2-methylpropane, offering field-proven insights for researchers, scientists, and drug development professionals. We will delve into the theoretical underpinnings of the primary competing pathways—bimolecular substitution (Sₙ2), bimolecular elimination (E2), and a potential intramolecular substitution—and provide a practical framework for their computational investigation.

The Mechanistic Landscape: A Crossroads of Reactivity

1,3-Diiodo-2-methylpropane is a primary alkyl halide, a structural feature that strongly influences its reactivity. The primary carbon centers are susceptible to attack by nucleophiles, while the presence of beta-hydrogens opens the door to elimination pathways. The two iodine atoms, being excellent leaving groups, further enhance the molecule's reactivity. The principal reaction mechanisms to consider are:

• Sₙ2 (Bimolecular Nucleophilic Substitution): A one-step process where a nucleophile attacks the electrophilic carbon atom, leading to the displacement of the iodide leaving group. This pathway is generally favored for primary alkyl halides due to minimal steric hindrance.[1]

• E2 (Bimolecular Elimination): A concerted reaction where a base abstracts a proton from a carbon adjacent to the carbon bearing the leaving group, simultaneously forming a double bond and expelling the iodide. Strong, sterically hindered bases tend to favor this pathway.[2]

• Intramolecular Sₙ2: The presence of two iodine atoms on the same molecule introduces the possibility of an intramolecular reaction, where one iodomethyl group acts as the nucleophile to displace the other iodide, forming a cyclopropane ring.

The subtle interplay of the nucleophile/base strength, solvent, and temperature determines the dominant reaction pathway.[3] Computational modeling provides a powerful lens to dissect these competing mechanisms and predict their relative favorability.

The Computational Chemist's Toolkit: A Comparative Analysis of Modeling Approaches

To computationally investigate the reaction mechanisms of 1,3-diiodo-2-methylpropane, Density Functional Theory (DFT) stands out as a robust and widely used method, offering a good balance between accuracy and computational cost.[4][5] The choice of the functional and basis set is crucial, especially when dealing with heavy elements like iodine.

Selecting the Right Tools for the Job: Functionals and Basis Sets

For systems containing iodine, standard basis sets may not be adequate. It is essential to employ basis sets that can effectively describe the large number of electrons and relativistic effects of iodine.

• Basis Sets:

  • LANL2DZ (Los Alamos National Laboratory 2 Double-Zeta): A popular choice for heavier elements, it uses an effective core potential (ECP) to replace the core electrons, reducing computational cost while maintaining accuracy for the valence electrons.[6]

  • LANL08(d): A revised and improved version of LANL2DZ that often provides more reliable results.[6]

  • Def2-SVP/Def2-TZVP: These are also good options, particularly when paired with appropriate ECPs for iodine.

• DFT Functionals:

  • B3LYP: A widely used hybrid functional that often provides a good starting point for many organic reactions.[1]

  • M06-2X: A high-nonlocality functional that is often well-suited for studying reaction kinetics and non-covalent interactions.[1]

  • wB97XD: This functional includes empirical dispersion corrections, which can be important for accurately modeling van der Waals interactions.[1]

  • mPW1PW: This functional has been shown to perform well for iodine-containing compounds.[6]

Recommendation: A combination of the LANL2DZ or LANL08(d) basis set for iodine and a Pople-style basis set (e.g., 6-31+G(d,p)) for the lighter atoms, paired with the M06-2X or wB97XD functional, is a recommended starting point for reliable predictions.

A Practical Guide to Modeling the Reaction Pathways

This section outlines the workflow for computationally investigating the Sₙ2, E2, and intramolecular Sₙ2 reactions of 1,3-diiodo-2-methylpropane with a representative nucleophile/base, such as the hydroxide ion (OH⁻). We will use the ORCA software package as an example, though the general principles apply to other quantum chemistry software like Gaussian.[7][8]

Step-by-Step Computational Protocol

• Geometry Optimization of Reactants, Products, and Intermediates:

  • Build the initial 3D structures of the reactants (1,3-diiodo-2-methylpropane and OH⁻) and the expected products for each pathway (2-methyl-3-iodo-1-propanol for Sₙ2, 2-methyl-3-iodo-1-propene for E2, and methylcyclopropane for intramolecular Sₙ2).

  • Perform geometry optimizations to find the lowest energy conformation of each species.

  • ORCA Input Snippet (Geometry Optimization):

• Transition State (TS) Search:

  • The core of mechanistic modeling is locating the transition state for each reaction pathway. This is a first-order saddle point on the potential energy surface.

  • For Sₙ2 and E2 reactions, a good initial guess for the TS can be generated by bringing the reactants together in a reactive orientation.

  • ORCA's OptTS keyword can be used for TS optimization. It is often beneficial to first perform a relaxed surface scan along the reaction coordinate to locate an approximate TS structure.[9]

  • ORCA Input Snippet (Transition State Search):

• Frequency Analysis:

  • A frequency calculation must be performed on all optimized structures.

  • For minima (reactants, products), all vibrational frequencies should be real (positive).

  • For a true transition state, there must be exactly one imaginary frequency corresponding to the motion along the reaction coordinate.[10]

• Intrinsic Reaction Coordinate (IRC) Calculations:

  • An IRC calculation follows the reaction path downhill from the transition state to connect it to the corresponding reactants and products, confirming that the located TS is indeed for the desired reaction.

  • ORCA Input Snippet (IRC Calculation):

Data Presentation and Interpretation

The key quantitative data to be extracted from these calculations are the electronic energies of all species. From these, the activation energies (ΔE‡) and reaction energies (ΔEr) can be calculated.

Table 1: Hypothetical Calculated Energies (in kcal/mol) for the Reaction of 1,3-Diiodo-2-methylpropane with OH⁻

Reaction Pathway	Reactants (Relative Energy)	Transition State (Relative Energy)	Products (Relative Energy)	Activation Energy (ΔE‡)	Reaction Energy (ΔEr)
Sₙ2	0.0	20.5	-15.2	20.5	-15.2
E2	0.0	22.1	-10.8	22.1	-10.8
Intramolecular Sₙ2	0.0	35.7	5.3	35.7	5.3

Note: These are illustrative values and would need to be calculated for a specific level of theory.

Based on this hypothetical data, the Sₙ2 pathway would be kinetically favored due to its lower activation energy.

Visualizing the Reaction Mechanisms

Visual representations of the reaction pathways are invaluable for understanding the structural changes that occur during a reaction. Graphviz can be used to create clear diagrams of the competing mechanisms.

Caption: Competing reaction pathways for 1,3-diiodo-2-methylpropane.

Experimental Data for Validation

Conclusion: A Powerful Synergy of Theory and Experiment

Computational modeling offers an indispensable tool for dissecting the complex reactivity of molecules like 1,3-diiodo-2-methylpropane. By carefully selecting appropriate DFT functionals and basis sets, researchers can gain detailed insights into the competing Sₙ2, E2, and potential intramolecular reaction pathways. This guide provides a robust framework for conducting such computational investigations, from setting up the calculations to interpreting the results. The synergy between computational predictions and experimental validation empowers scientists to make more informed decisions in the design and optimization of chemical syntheses, ultimately accelerating the pace of discovery in drug development and beyond.

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• Kaltsoyannis, N., & Plane, J. M. C. (2008). Quantum chemical calculations on a selection of iodine-containing species (IO, OIO, INO3, (IO)2, I2O3, I2O4 and I2O5)

• Finding Transition States with NEB-TS. (n.d.). ORCA Tutorials. [Link]

• Ess, D. H., & Houk, K. N. (2008). Modeling SN2 and E2 Reaction Pathways and Other Computational Exercises in the Undergraduate Organic Chemistry Laboratory. ResearchGate. [Link]

• TS Guess Structure for SN2 reaction. (2016). YouTube. [Link]

• Hessley, R. K. (2025). Computational Investigations for Undergraduate Organic Chemistry: Modeling Markovnikov and anti-Markovnikov Reactions for the Formation of Alkyl Halides and Alcohols. ResearchGate. [Link]

• Singleton, D. A. (2017). Computational discoveries of reaction mechanisms: recent highlights and emerging challenges. Organic & Biomolecular Chemistry.

• Banks, H. D. (2008). Dramatic Effects of Halogen Substitution and Solvent on the Rates and Mechanisms of Nucleophilic Substitution Reactions of Aziridines. Sci-Hub. [Link]

• Kinetics of the Iodine Clock Reaction | Intro & Theory. (2021). YouTube. [Link]

• The Role of Computational Chemistry in Predicting Chemical Reaction Mechanisms. (n.d.). Preprint.

• Finding a transition state: an Sn2 reaction. (2009). Molecular Modeling Basics. [Link]

• Türker, L. (2021). Isomers of (L)-Diiodotyrosine - A DFT Treatise. Earthline Journal of Chemical Sciences.
• ORCA Input Library - Tutorial: Saddlepoint ("TS") optimization via relaxed scan. (n.d.). ORCA Input Library.
• DePuy, C. H., Gronert, S., Mullin, A., & Bierbaum, V. M. (1990). Gas-phase SN2 and E2 reactions of alkyl halides. Journal of the American Chemical Society.

• Alkyl iodide synthesis by iodination or substitution. (n.d.). Organic Chemistry Portal. [Link]

• Transition State Searching in Gaussian/GaussView – an SN2 example. (n.d.). ResearchGate. [Link]

• Basis Sets. (2021). Gaussian.com. [Link]

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A Senior Application Scientist's Guide to Isotopic Labeling: A Comparative Analysis Featuring 1,3-Diiodo-2-methylpropane

For researchers, scientists, and drug development professionals, the precise tracking of molecules is paramount to unraveling complex biological pathways and accelerating therapeutic innovation. Isotopic labeling, a technique where atoms in a molecule are replaced by their heavier, non-radioactive isotopes, stands as a cornerstone of modern analytical science.[1] This guide provides an in-depth technical comparison of isotopic labeling strategies, with a unique focus on the potential application of 1,3-diiodo-2-methylpropane as a novel labeling reagent. While its use is presently hypothetical, its structural characteristics as a diiodoalkane offer an intriguing platform for introducing an isotopically labeled isobutyl moiety.

This document will delve into the mechanistic underpinnings of isotopic labeling, compare the hypothetical use of labeled 1,3-diiodo-2-methylpropane with established alkylating agents, and provide detailed experimental protocols. Our approach is grounded in scientific integrity, explaining the rationale behind experimental design to empower researchers in their own study designs.

The Principle of Isotopic Labeling: A Glimpse into the Molecular World

Isotopic labeling allows scientists to "tag" and trace molecules through intricate biological or chemical systems. By introducing stable isotopes such as deuterium (²H), carbon-13 (¹³C), or nitrogen-15 (¹⁵N), the mass of a molecule is subtly increased. This mass shift is readily detectable by mass spectrometry (MS), enabling the differentiation and quantification of labeled versus unlabeled molecules.[2] This powerful technique is indispensable for a wide array of applications, from metabolic flux analysis to quantitative proteomics.[1][3]

Introducing a Hypothetical Labeling Reagent: Isotopically Labeled 1,3-Diiodo-2-methylpropane

While not yet documented in mainstream isotopic labeling literature, the structure of 1,3-diiodo-2-methylpropane presents a compelling case for its use as a specialized labeling reagent. An isotopically labeled version of this molecule could serve as a tool to introduce a ¹³C or deuterium-labeled isobutyl group onto a target molecule, such as a thiol-containing peptide or a small molecule drug metabolite.

The proposed reaction mechanism would likely proceed via a nucleophilic substitution, where a nucleophilic group on the target molecule attacks one of the iodinated carbons of the labeled 1,3-diiodo-2-methylpropane. The high reactivity of the carbon-iodine bond makes this a feasible synthetic strategy.

Caption: Workflow for peptide labeling with methyl iodide.

Dimethyl Sulfate: A Potent Methylating Agent

Labeled dimethyl sulfate is another powerful reagent for isotopic methylation. It is often more reactive and less volatile than methyl iodide, which can be advantageous in certain experimental setups. However, it is also more toxic and requires careful handling.

Experimental Protocols

To provide a practical context, here are detailed protocols for established isotopic labeling methods.

Protocol 1: Isotopic Labeling of a Peptide with ¹³C-Methyl Iodide

Objective: To introduce a ¹³C-methyl group onto the primary amines of a peptide for quantitative mass spectrometry analysis.

Materials:

• Peptide of interest (1 mg)

• Ammonium bicarbonate buffer (100 mM, pH 8.0)

• ¹³C-Methyl iodide (¹³CH₃I)

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Formic acid

• HPLC-grade water and acetonitrile

Procedure:

• Peptide Solubilization: Dissolve 1 mg of the peptide in 100 µL of 100 mM ammonium bicarbonate buffer.

• Reduction and Alkylation (if cysteines are present):

  • Add DTT to a final concentration of 10 mM. Incubate at 56°C for 30 minutes.

  • Cool to room temperature. Add IAA to a final concentration of 25 mM. Incubate in the dark at room temperature for 20 minutes.

• Methylation:

  • Add 5 µL of ¹³C-methyl iodide (ensure adequate ventilation in a fume hood).

  • Incubate at room temperature for 2 hours with gentle shaking.

• Quenching: Add 5 µL of 5% formic acid to quench the reaction.

• Desalting: Desalt the labeled peptide using a C18 ZipTip or equivalent solid-phase extraction method.

• Analysis: Analyze the labeled peptide by LC-MS/MS.

Self-Validation: The mass spectrum of the labeled peptide should show a mass shift corresponding to the number of incorporated ¹³C-methyl groups. For example, a peptide with one primary amine will show a mass increase of 14.003 Da for each incorporated ¹³CH₃ group.

Protocol 2: Reductive Amination using Labeled Formaldehyde (Dimethyl Labeling)

Objective: To label the primary amines of peptides with deuterated methyl groups for quantitative proteomics. [3][4] Materials:

• Peptide mixture (e.g., tryptic digest of a protein)

• Triethylammonium bicarbonate buffer (TEAB, 100 mM, pH 8.5)

• Deuterated formaldehyde (CD₂O, 20% w/v in D₂O)

• Sodium cyanoborohydride (NaCNBH₃, 1 M in water)

• Formic acid

Procedure:

• Peptide Preparation: Resuspend the peptide mixture in 100 µL of 100 mM TEAB.

• Labeling:

  • Add 8 µL of deuterated formaldehyde.

  • Add 8 µL of sodium cyanoborohydride.

  • Incubate at room temperature for 1 hour.

• Quenching: Add 16 µL of 5% formic acid to quench the reaction.

• Desalting: Desalt the labeled peptides using a C18 solid-phase extraction cartridge.

• Analysis: Combine the "light" (unlabeled) and "heavy" (labeled) samples and analyze by LC-MS/MS.

Self-Validation: The mass spectra will show pairs of peaks for each peptide, separated by a mass difference corresponding to the number of labeled sites (e.g., a 4 Da shift per dimethylated amine for CD₂O labeling). [5]

Conclusion and Future Perspectives

While the application of 1,3-diiodo-2-methylpropane in isotopic labeling remains a prospective concept, its potential for introducing a unique isobutyl isotopic tag warrants further investigation. A thorough understanding of its reactivity and the development of a robust synthesis for its labeled isotopologues are necessary first steps.

In the meantime, established reagents like methyl iodide and dimethyl sulfate continue to be invaluable tools for researchers. [3]The choice of labeling reagent ultimately depends on the specific research question, the nature of the target molecule, and the analytical instrumentation available. As the field of targeted analysis continues to advance, the development of novel and specific isotopic labeling reagents will undoubtedly play a crucial role in pushing the boundaries of scientific discovery.

References

Sources

• 1. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 2. Isotope Labeling Techniques: A Comprehensive Guide and Emerging Applications - MetwareBio [metwarebio.com]
• 3. Stable isotope dimethyl labelling for quantitative proteomics and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Establishment of Dimethyl Labeling-based Quantitative Acetylproteomics in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Rockefeller University » Dimethyl labeling based quantitation [rockefeller.edu]

A Senior Application Scientist's Guide to the Cross-Validation of 1,3-Diiodo-2-methylpropane in Cyclobutane Synthesis

For researchers, scientists, and professionals in drug development, the precise construction of molecular scaffolds is paramount. The cyclobutane moiety, a strained four-membered ring, is a valuable structural motif in medicinal chemistry, offering unique conformational constraints and metabolic stability.[1][2] The synthesis of this ring system often relies on the intramolecular cyclization of a suitable precursor, and the choice of reagents is critical to the success of the reaction. This guide provides an in-depth technical comparison of 1,3-diiodo-2-methylpropane with its more common counterparts, 1,3-dibromo-2-methylpropane and 1,3-dichloro-2-methylpropane, in the context of cyclobutane synthesis via the malonic ester reaction.

The Central Role of 1,3-Dihaloalkanes in Cyclobutane Formation

The malonic ester synthesis is a robust and well-established method for the formation of carbon-carbon bonds.[3][4] In the context of cyclobutane synthesis, a 1,3-dihaloalkane serves as a dielectrophile, reacting sequentially with a nucleophile, typically the enolate of diethyl malonate, to form a four-membered ring.[4][5] The efficiency of this intramolecular nucleophilic substitution is heavily dependent on the nature of the leaving group, which in this case is a halide ion.

The established order of leaving group ability for halogens in SN2 reactions is I⁻ > Br⁻ > Cl⁻ > F⁻.[5] This is due to a combination of factors, including the polarizability of the larger halogen atoms and the strength of the carbon-halogen bond. A better leaving group facilitates a faster reaction rate and often leads to higher yields under milder conditions.[5] It is this fundamental principle that positions 1,3-diiodo-2-methylpropane as a potentially superior, albeit less commonly documented, reagent for cyclobutane synthesis compared to its bromo and chloro analogs.

Comparative Analysis of 1,3-Dihalo-2-methylpropanes

Reagent	Leaving Group	Relative Reactivity (Predicted)	Key Advantages	Potential Disadvantages
1,3-Diiodo-2-methylpropane	Iodide (I⁻)	Highest	Most reactive, allowing for lower reaction temperatures and shorter reaction times.	Higher cost, potential for side reactions if not handled carefully, and lower stability.
1,3-Dibromo-2-methylpropane	Bromide (Br⁻)	Intermediate	Good balance of reactivity and stability, widely used and well-documented.[5][6]	May require more forcing conditions than the iodo- compound.
1,3-Dichloro-2-methylpropane	Chloride (Cl⁻)	Lowest	Lower cost, high stability.	Least reactive, requiring higher temperatures and longer reaction times, which can lead to lower yields and more byproducts.[5]

Experimental Protocol: Malonic Ester Synthesis of 2-Methylcyclobutane-1,1-dicarboxylic Acid

The following is a detailed, step-by-step methodology for the synthesis of 2-methylcyclobutane-1,1-dicarboxylic acid. This protocol is adapted from the well-established procedure for the synthesis of 1,1-cyclobutanedicarboxylic acid using 1,3-dibromopropane and can be modified for use with 1,3-diiodo-2-methylpropane and 1,3-dichloro-2-methylpropane.[6]

dot

Caption: Experimental workflow for the synthesis of 2-methylcyclobutane-1-carboxylic acid.

Materials:

• Diethyl malonate

• 1,3-Diiodo-2-methylpropane (or 1,3-dibromo-2-methylpropane / 1,3-dichloro-2-methylpropane)

• Sodium metal

• Absolute ethanol

• Potassium hydroxide

• Concentrated hydrochloric acid

• Ether

• Anhydrous magnesium sulfate

Procedure:

• Preparation of Sodium Ethoxide Solution: In a three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser with a drying tube, and a dropping funnel, carefully dissolve sodium metal in absolute ethanol to prepare a solution of sodium ethoxide.

• Reaction Mixture Setup: To the flask containing the sodium ethoxide solution, add diethyl malonate.

• Alkylation and Cyclization: Through the dropping funnel, add 1,3-diiodo-2-methylpropane (or the bromo or chloro analog) to the stirred solution. The reaction is exothermic and may require initial cooling to maintain the desired temperature. After the initial addition, the mixture is heated to reflux to drive the intramolecular cyclization to completion. The progress of the reaction can be monitored by thin-layer chromatography.

• Work-up and Isolation of the Diester: After the reaction is complete, the ethanol is removed by distillation. Water is added to dissolve the sodium halide salt, and the crude diethyl 2-methylcyclobutane-1,1-dicarboxylate is extracted with ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• Hydrolysis to the Diacid: The crude diester is then hydrolyzed by refluxing with a solution of potassium hydroxide in ethanol. After the hydrolysis is complete, the ethanol is removed by distillation.

• Decarboxylation to the Monocarboxylic Acid: The resulting potassium salt is dissolved in water and acidified with concentrated hydrochloric acid. The diacid is then heated to induce decarboxylation, yielding 2-methylcyclobutane-1-carboxylic acid. The final product can be purified by distillation or recrystallization.

Expected Outcomes and Causality

When using 1,3-diiodo-2-methylpropane , the reaction is expected to proceed at a significantly faster rate than with the other two analogs. This is a direct consequence of the lower carbon-iodine bond dissociation energy and the high stability of the iodide anion, making it an excellent leaving group. This increased reactivity could allow for the use of lower reaction temperatures, potentially minimizing side reactions such as elimination.

With 1,3-dibromo-2-methylpropane , the reaction will likely require heating to reflux for an extended period to achieve a good yield, as is typical for such cyclizations.[6] This reagent represents a good compromise between reactivity and cost/stability.

The use of 1,3-dichloro-2-methylpropane would necessitate the most forcing reaction conditions (higher temperatures and longer reaction times). The stronger C-Cl bond and the poorer leaving group ability of the chloride ion will result in a slower reaction rate. These more vigorous conditions may lead to a lower overall yield due to the potential for decomposition of reactants and products.

Self-Validating System and Trustworthiness

The described protocol incorporates a self-validating system. The progress of the reaction can be monitored by techniques such as TLC or GC-MS to ensure the consumption of the starting materials and the formation of the desired product. The identity and purity of the final product, 2-methylcyclobutane-1-carboxylic acid, can be confirmed by spectroscopic methods including ¹H NMR, ¹³C NMR, and mass spectrometry. The expected spectroscopic data for the product would show characteristic signals for the methyl group, the cyclobutane ring protons, and the carboxylic acid proton.

Authoritative Grounding and Mechanistic Insight

The underlying principle governing the comparative reactivity of the 1,3-dihalo-2-methylpropanes is the SN2 reaction mechanism. The rate of an SN2 reaction is described by the following rate law: Rate = k[Nucleophile][Electrophile]. While the concentrations of the nucleophile (malonate enolate) and the electrophile (dihaloalkane) are controlled by the experimental setup, the rate constant, k, is intrinsically dependent on the nature of the leaving group.

dot

Caption: Simplified SN2 mechanism for cyclobutane formation.

The energy barrier for the transition state of the SN2 reaction is significantly lower when the leaving group is better able to stabilize the developing negative charge. The large, polarizable electron cloud of the iodide ion makes it the most effective at stabilizing this charge, thus leading to the fastest reaction rate.

Conclusion for the Drug Development Professional

For researchers in drug development, the ability to efficiently synthesize novel molecular scaffolds is crucial. While 1,3-dibromo-2-methylpropane is a reliable and commonly used reagent for the synthesis of 2-methylcyclobutane derivatives, this guide highlights the potential advantages of using 1,3-diiodo-2-methylpropane. The predicted increase in reactivity could translate to higher yields, shorter reaction times, and milder conditions, which are all desirable factors in a synthetic route. The choice of reagent will ultimately depend on a balance of factors including cost, availability, and the specific requirements of the synthetic target. However, for difficult cyclizations or when optimization of reaction conditions is critical, 1,3-diiodo-2-methylpropane should be considered a superior alternative.

References

• PubChem Compound Summary for CID 21738338, 1,3-Diiodo-2-methylpropane. National Center for Biotechnology Information. [Link]

• NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology. [Link]

• 1,1-Cyclobutanedicarboxylic acid. Organic Syntheses, Coll. Vol. 2, p.152 (1943); Vol. 19, p.30 (1939). [Link]

• Malonic Ester Synthesis. Chemistry LibreTexts. [Link]

• Cyclobutanes in Organic Synthesis. Baran Lab, Scripps Research. [Link]

• Malonic ester synthesis. Grokipedia. [Link]

• Drug candidates bearing 1,3-disubstituted cyclobutane moieties. ResearchGate. [Link]

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• 6. Organic Syntheses Procedure [orgsyn.org]

Elusive Diastereoselectivity: An Analytical Guide to Reactions of 1,3-Diiodo-2-methylpropane

For the attention of: Researchers, scientists, and drug development professionals.

In the realm of stereoselective synthesis, the quest for precise control over the three-dimensional arrangement of atoms is paramount. The strategic use of prochiral substrates and reagents bearing stereodirecting groups is a cornerstone of modern organic chemistry. This guide endeavors to provide a comprehensive analysis of the diastereoselectivity observed in reactions involving 1,3-diiodo-2-methylpropane, a seemingly simple yet intriguing building block. However, a comprehensive survey of the scientific literature reveals a notable scarcity of detailed studies specifically investigating the diastereoselective outcomes of its reactions.

This guide will, therefore, pivot from a direct comparison of established experimental data to a more foundational analysis. We will explore the key reaction types where 1,3-diiodo-2-methylpropane would be expected to participate and, based on fundamental stereochemical principles, predict and analyze the factors that would govern diastereoselectivity. This analysis aims to serve as a roadmap for researchers venturing into this underexplored area of stereoselective synthesis.

The Structural Landscape of 1,3-Diiodo-2-methylpropane: Implications for Stereocontrol

1,3-Diiodo-2-methylpropane possesses a prochiral center at the C2 position. The two iodomethyl groups are enantiotopic, meaning their substitution by a chiral, non-racemic reagent can lead to the formation of diastereomers. The central methyl group is poised to exert a significant steric influence on the approach of incoming nucleophiles or on the formation of transition states in cyclization reactions.

Key Structural Features Influencing Diastereoselectivity:

• Prochiral Center: The C2 carbon atom is prochiral, offering a handle for diastereoselective transformations.

• Steric Hindrance: The methyl group at the C2 position can sterically bias the approach of reagents.

• Conformational Flexibility: The acyclic nature of the molecule allows for various conformations, which can influence the facial selectivity of reactions.

Hypothetical Reaction Classes and Predicted Diastereoselectivity

While specific experimental data is lacking, we can extrapolate from well-established reaction mechanisms to predict the potential for diastereoselectivity in reactions involving 1,3-diiodo-2-methylpropane.

One of the most direct ways to probe the diastereoselectivity of 1,3-diiodo-2-methylpropane would be through a double nucleophilic substitution with a chiral, non-racemic nucleophile.

Reaction Scheme:

Nu* represents a chiral nucleophile.

Analysis of Diastereoselectivity:

The formation of two new stereocenters adjacent to the existing prochiral center would lead to a mixture of diastereomers. The diastereomeric ratio would be governed by the facial selectivity of the nucleophilic attack on the two enantiotopic iodomethyl groups.

• Steric Approach Control: A bulky chiral nucleophile would likely approach from the face opposite to the methyl group, leading to a preferred diastereomer. The degree of selectivity would depend on the size of both the nucleophile and the directing group on the chiral auxiliary.

• Chelation Control: If the chiral nucleophile contains a Lewis basic site, it could potentially coordinate with a metal counter-ion, leading to a more rigid transition state and enhanced diastereoselectivity.

1,3-Diiodo-2-methylpropane is an ideal precursor for the synthesis of four-membered rings through intramolecular cyclization or by reaction with a dinucleophile.

2.2.1. Intramolecular Cyclization via a Chiral Tether

If 1,3-diiodo-2-methylpropane were reacted with a nucleophile containing a chiral tether that could subsequently undergo a second intramolecular nucleophilic substitution, the stereochemistry of the tether would be expected to influence the diastereoselectivity of the cyclization.

Experimental Workflow: Hypothetical Diastereoselective Cyclobutane Synthesis

Caption: Hypothetical workflow for diastereoselective cyclobutane synthesis.

Analysis of Diastereoselectivity:

The diastereoselectivity of the final cyclized product would be determined by the preferred conformation of the acyclic intermediate, which in turn is influenced by the stereochemistry of the chiral tether. The methyl group on the propane backbone would likely adopt a pseudo-equatorial position in the transition state to minimize steric interactions.

2.2.2. Reaction with Dinucleophiles to Form Heterocycles

Reaction with dinucleophiles such as chiral 1,2-diols, 1,2-diamines, or amino alcohols would lead to the formation of six-membered heterocyclic rings with a methyl substituent.

Logical Relationship: Factors Influencing Heterocycle Diastereoselectivity

Caption: Key factors governing diastereoselectivity in heterocycle formation.

Comparison with Alternative 1,3-Dielectrophiles

While data on 1,3-diiodo-2-methylpropane is scarce, comparisons can be drawn with structurally similar 1,3-dielectrophiles that have been studied more extensively.

Reagent	Structural Feature	Known Diastereoselective Reactions	Predicted Diastereoselectivity with 1,3-Diiodo-2-methylpropane
1,3-Diiodopropane	Unsubstituted propane backbone	Limited reports of high diastereoselectivity.	Lower, due to the absence of a stereodirecting methyl group.
(R)- or (S)-1,3-Butanediol ditosylate	Chiral backbone	High diastereoselectivity in reactions with nucleophiles.	The methyl group in 1,3-diiodo-2-methylpropane acts as a prochiral center, potentially leading to comparable or lower selectivity depending on the reaction.
Glycerol-derived 1,3-dielectrophiles	Chiral, oxygenated backbone	Often exhibit high levels of stereocontrol due to chelation and steric effects.	The single methyl group of 1,3-diiodo-2-methylpropane offers less potential for complex chelation control compared to glycerol derivatives.

Future Directions and a Call for Experimental Validation

The analysis presented in this guide is, by necessity, theoretical in the absence of concrete experimental data. It is clear that the diastereoselective reactions of 1,3-diiodo-2-methylpropane represent a significant gap in the chemical literature.

We propose the following avenues for future research:

• Systematic Screening: A systematic study of the reactions of 1,3-diiodo-2-methylpropane with a library of chiral nucleophiles and dinucleophiles under various conditions.

• Computational Modeling: Density functional theory (DFT) calculations could be employed to model the transition states of the proposed reactions and predict the most likely diastereomeric outcomes.

• Development of Novel Catalytic Systems: The design of chiral Lewis acid or phase-transfer catalysts could enable highly enantioselective and diastereoselective transformations of 1,3-diiodo-2-methylpropane.

This guide serves as a foundational framework for researchers interested in exploring the stereochemical potential of 1,3-diiodo-2-methylpropane. The principles outlined herein provide a logical starting point for the design of new experiments aimed at unlocking the diastereoselective capabilities of this readily accessible building block. The field eagerly awaits the experimental data that will undoubtedly emerge from such investigations.

References

As this guide is based on a theoretical analysis due to the lack of specific literature on the diastereoselectivity of 1,3-diiodo-2-methylpropane, a traditional reference list of experimental papers is not applicable. The principles discussed are fundamental concepts in stereochemistry and organic reaction mechanisms, which are covered in standard advanced organic chemistry textbooks. For foundational knowledge, readers are directed to resources such as:

• March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Smith, M. B.; March, J. John Wiley & Sons, Inc.
• Stereochemistry of Organic Compounds. Eliel, E. L.; Wilen, S. H. John Wiley & Sons, Inc.
• Modern Organic Synthesis. Zweiful, G. S.; Nantz, M. H. W. H. Freeman and Company.

A Senior Scientist's Guide to Quantitative Analysis: Evaluating 1,3-Diiodo-2-methylpropane as an Internal Standard

In the landscape of pharmaceutical development and synthetic chemistry, the precise quantification of reaction products is not merely a procedural step but the bedrock of process optimization, yield determination, and regulatory compliance. The internal standard method stands as a cornerstone of accurate analysis, correcting for variations in sample handling and instrument response. This guide offers a critical evaluation of 1,3-diiodo-2-methylpropane as an internal standard, comparing its performance with common alternatives and providing the field-proven insights necessary for robust analytical method development.

The Logic of the Internal Standard in Quantitative Analysis

An internal standard (IS) is a compound of known concentration added to both calibration standards and unknown samples.[1][2] The fundamental principle is that the ratio of the analyte's signal to the IS signal is proportional to the analyte's concentration. This ratiometric approach provides a powerful buffer against volume errors during sample preparation and injection, ensuring a higher degree of precision and accuracy.[1]

An ideal internal standard should be:

• Chemically stable and inert under the analytical conditions.[3]

• Possess a signal that is well-resolved from the analyte and matrix components.[4]

• Not naturally present in the sample.

• Highly pure and readily available.[4]

• Structurally similar to the analyte for techniques like GC-MS, though this is less critical for NMR.[5]

Profiling the Candidate: 1,3-Diiodo-2-methylpropane

1,3-Diiodo-2-methylpropane (C₄H₈I₂, MW: 309.92 g/mol ) is a solid organic compound that presents several characteristics making it a candidate for an internal standard in quantitative Nuclear Magnetic Resonance (qNMR) and Gas Chromatography-Mass Spectrometry (GC-MS).[6]

Its primary appeal for ¹H qNMR lies in its simple and distinct spectrum. It typically displays a doublet for the two equivalent methyl groups and a multiplet for the methine proton, often in regions of the spectrum that do not overlap with common analyte signals. Its volatility also allows for its use in GC-MS applications. However, as we will explore, its utility is not universal, and its chemical nature demands careful consideration.

Comparative Analysis: 1,3-Diiodo-2-methylpropane vs. Alternatives

The selection of an internal standard is a decision driven by the specific chemistry of the reaction and the analytical technique employed. No single standard is universally optimal.

Table 1: Performance Comparison of Common Internal Standards for qNMR

Feature	1,3-Diiodo-2-methylpropane	1,3,5-Trimethoxybenzene	Maleic Acid	Hexamethylcyclotrisiloxane (HMCTS)
Typical ¹H NMR Signal	Doublet and multiplet	Sharp singlet (~6.1 ppm)	Sharp singlet (~6.3 ppm)	Sharp singlet (~0.2 ppm)
Solubility	Good in common organic solvents (e.g., CDCl₃, DMSO-d₆)	Good in common organic solvents	Good in polar solvents (e.g., D₂O, MeOD-d₄)	Good in non-polar organic solvents
Chemical Inertness	Caution Advised. Susceptible to reduction and nucleophilic substitution. C-I bond can be labile.	Generally inert to a wide range of reaction conditions.	Can undergo isomerization or react under certain pH conditions.[4]	Highly inert.
Best For	Reactions with neutral or mildly acidic/basic conditions where aliphatic signals are clear.	General purpose standard for a wide variety of organic reactions.	Aqueous systems or highly polar organic solvents.	Non-polar systems; provides a clean upfield signal away from most organic compounds.
Key Limitation	Potential reactivity with organometallics, strong bases, or reducing agents.	Aromatic signals can overlap with aromatic analytes.	Limited solubility in non-polar solvents; potential reactivity.	Lower solubility in highly polar solvents.

Experimental Protocol: Quantitative ¹H NMR Analysis

This protocol outlines a self-validating system for determining the yield of a hypothetical reaction product, "Compound X," using 1,3-diiodo-2-methylpropane as the internal standard.

Workflow Diagram

Caption: A validated workflow for quantitative NMR (qNMR) analysis.

Step-by-Step Methodology

• Material Preparation & Weighing:

  • Dry the 1,3-diiodo-2-methylpropane standard under vacuum to remove any residual solvent.

  • Using an analytical balance, accurately weigh the internal standard (Mass_IS) and the crude reaction mixture containing the analyte (Mass_Crude) into the same vial. The mass ratio should be chosen to give comparable signal intensities.

• Solution Preparation:

  • Add a suitable deuterated solvent (e.g., CDCl₃) to the vial to completely dissolve both the standard and the crude mixture.

• NMR Data Acquisition:

  • Transfer the solution to a high-quality NMR tube.

  • Acquire the ¹H NMR spectrum. Causality: It is critical to use parameters that ensure accurate integration. This includes a long relaxation delay (D1), typically at least five times the longest spin-lattice relaxation time (T₁) of the protons being quantified.[3] A 90° pulse angle should also be used. This ensures all protons are fully relaxed before the next scan, making the signal integral directly proportional to the number of protons.

• Data Processing:

  • Apply phasing and baseline correction to the spectrum to ensure accurate integration.

  • Select a well-resolved signal for the analyte (Signal_A) and the internal standard (Signal_IS). For 1,3-diiodo-2-methylpropane, the doublet from the methyl groups is often a good choice.

  • Carefully integrate both signals.

• Calculation:

  • The concentration of the analyte can be determined using the following master equation:

  M_A = (I_A / N_A) * (N_IS / I_IS) * (MW_A / MW_IS) * (Mass_IS / Mass_A)

  Where:

  • M_A = Molarity of Analyte

  • I = Integral value of the signal

  • N = Number of protons giving rise to the signal

  • MW = Molecular Weight

  • Mass = Weighed mass

Trustworthiness: Building a Self-Validating System

To ensure the integrity of your quantitative results, the following checks are not optional but essential:

• Purity Verification of the Standard: The stated purity of the internal standard must be verified. This can be done by acquiring a spectrum of the standard alone or using a Certified Reference Material (CRM) for initial validation.[7]

• Stability Test: Before use in a new reaction type, a control experiment is crucial. Mix the internal standard with all reactants, reagents, and solvents (excluding the limiting reagent) and run it under the reaction conditions for the expected duration. Acquire an NMR spectrum before and after to confirm the standard's stability and lack of reactivity.

• Orthogonal Method Confirmation: For critical applications, especially in drug development, the qNMR results should be confirmed by an orthogonal method, such as HPLC with UV detection or GC-MS, using a separate calibration curve.

Authoritative Grounding & Critical Limitations

The C-I bond in 1,3-diiodo-2-methylpropane is significantly weaker than a C-H or C-C bond. This inherent chemical property makes it susceptible to degradation in the presence of:

• Strong Reducing Agents: Reagents like lithium aluminum hydride or sodium borohydride will readily reduce the alkyl iodide.

• Organometallic Reagents: Grignard reagents, organolithiums, and cuprates can react with the C-I bond.

• Strong Bases: Under certain conditions, elimination reactions can occur.

• Photochemical Instability: Alkyl iodides can be light-sensitive and may decompose over time, especially in solution.[8]

In these scenarios, a more chemically robust standard such as 1,3,5-trimethoxybenzene or hexamethylcyclotrisiloxane is the authoritative choice.

Conclusion and Recommendations

1,3-Diiodo-2-methylpropane is a viable and effective internal standard for the quantitative analysis of reaction products under specific, well-controlled conditions. Its primary strengths are its simple ¹H NMR spectrum and utility in common organic solvents.

However, it is not a universally applicable "plug-and-play" solution. As a Senior Application Scientist, my recommendation is to employ this standard for reactions that do not involve harsh reductive, organometallic, or strongly basic conditions. Its suitability must be rigorously validated for each new application through stability testing. For researchers in drug development, where methods must be exceptionally robust, more inert standards like 1,3,5-trimethoxybenzene often represent a lower-risk, higher-reward choice. The ultimate responsibility lies with the scientist to understand the limitations of their tools and to build a system of controls that guarantees the integrity of their data.

References

• PubChem. 1,3-Diiodo-2-methylpropane. National Center for Biotechnology Information. [Link]

• PubChem. 1,1-Diiodo-2-methylpropane. National Center for Biotechnology Information. [Link]

• PubChem. 1,3-Diazido-2-(azidomethyl)-2-methylpropane. National Center for Biotechnology Information. [Link]

• PubChem. 1,2-Diiodo-2-methylpropane. National Center for Biotechnology Information. [Link]

• National Center for Biotechnology Information. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method. PubMed Central. [Link]

• ResolveMass. Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results.[Link]

• ResearchGate. Quantitative Analysis of Carisoprodol and Meprobamate in Whole Blood Using Benzylcarbamate and Deuterated Meprobamate as Internal Standards.[Link]

• ResearchGate. Reaction scheme of photolysis of 1,3-diiodo-2-methyl-prop-1-ene (1) to...[Link]

• PubMed. Determination of (4-(1,3-dioxo-1,3-dihydro-2H-isoindol- 2-yl)-N'-[(4-ethoxyphenyl) methylidene] benzohydrazide, a novel anti-inflammatory agent, in biological fluids by UPLC-MS/MS: Assay development, validation and in vitro metabolic.[Link]

• The Science for Population Protection. INTERNAL STANDARDS FOR QUANTITATIVE ANALYSIS OF CHEMICAL WARFARE AGENTS BY THE GC/MS METHOD.[Link]

• Peak Scientific. Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?[Link]

• Doc Brown's Chemistry. on the 1H NMR spectrum of 1-iodo-2-methylpropane.[Link]

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• Emery Pharma. A Guide to Quantitative NMR (qNMR).[Link]

• Semantic Scholar. Research Article Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method.[Link]

• YouTube. Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results.[Link]

• Chemistry LibreTexts. 2.1: How do I choose a reference standard for my Q-NMR analysis?[Link]

• Automated Topology Builder. 1,2-DIBROMO-2-METHYLPROPANE | C4H8Br2 | MD Topology | NMR | X-Ray.[Link]

• Doc Brown's Chemistry. and explaining 13C NMR spectrum of 1-iodo-2-methylpropane.[Link]

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